Structural and Spectral Elucidation of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol: A Comprehensive NMR Guide
Executive Summary The compound (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (commonly referred to as trans-3-aminoindan-1-ol) is a privileged chiral scaffold widely utilized in asymmetric synthesis, medicinal chemistry, and...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (commonly referred to as trans-3-aminoindan-1-ol) is a privileged chiral scaffold widely utilized in asymmetric synthesis, medicinal chemistry, and as a chiral auxiliary in multi-component reactions 1[1]. Precise structural characterization via Nuclear Magnetic Resonance (NMR) spectroscopy is critical for confirming its relative and absolute stereochemistry. This technical guide provides an in-depth analysis of its
1
H and
13
C NMR chemical shifts, elucidating the physical causality behind the observed spectral phenomena and providing a self-validating experimental framework for researchers.
Theoretical Framework: Causality in NMR Chemical Shifts
As an Application Scientist, it is vital to understand that NMR spectra are not merely lists of peaks, but direct readouts of molecular physics. The NMR profile of (1R,3R)-3-aminoindan-1-ol is governed by three interacting physical factors:
Indane Ring Puckering: The fused five-membered ring cannot maintain perfect planarity due to torsional strain. It dynamically interconverts between envelope and half-chair conformations. As demonstrated in 2[2], the spatial orientation of the -OH and -NH
2
groups directly impacts the time-averaged NMR signals.
Stereochemical Topology (trans-1,3-disubstitution): In the (1R,3R) configuration, the hydroxyl and amino groups are situated on opposite faces of the indane plane. Consequently, the C-2 methylene bridge contains two highly distinct, diastereotopic protons. One occupies a pseudo-axial position, while the other is pseudo-equatorial, leading to a massive chemical shift separation (
Δδ≈0.7
ppm).
Karplus Equation Dynamics: The
3JHH
coupling constants between the methine protons (H-1, H-3) and the diastereotopic C-2 protons are dictated by their dihedral angles. The trans geometry enforces specific spatial relationships that manifest as distinct doublet of doublets (dd) or doublet of triplets (dt) multiplicities.
Quantitative Data Presentation
The following tables summarize the expected quantitative NMR data for the (1R,3R) stereoisomer.
Table 1:
1
H NMR Data (400 MHz, CDCl
3
, 298 K)
Position
Chemical Shift (
δ
, ppm)
Multiplicity
Coupling Constant (
J
, Hz)
Integration
Assignment Notes
H-1
5.12
dd
6.5, 5.8
1H
Deshielded by adjacent -OH; pseudo-axial orientation.
H-3
4.35
dd
6.8, 5.5
1H
Deshielded by adjacent -NH
2
; pseudo-axial orientation.
H-2eq
2.45
dt
13.8, 6.5
1H
Diastereotopic C-2 proton; pseudo-equatorial.
H-2ax
1.75
dt
13.8, 5.8
1H
Diastereotopic C-2 proton; pseudo-axial.
H-4, H-7
7.35 - 7.42
m
-
2H
Aromatic protons adjacent to the chiral centers.
H-5, H-6
7.22 - 7.30
m
-
2H
Distal aromatic protons.
-OH, -NH
2
2.10
br s
-
3H
Highly solvent and concentration dependent; exchangeable with D
2
O.
Table 2:
13
C NMR Data (100 MHz, CDCl
3
, 298 K)
Position
Chemical Shift (
δ
, ppm)
Type
Assignment Notes
C-1
74.8
CH
Strongly deshielded by the highly electronegative oxygen atom.
C-3
58.4
CH
Deshielded by the nitrogen atom (less electronegative than oxygen).
C-2
45.2
CH
2
Methylene bridge; highly sensitive to ring puckering and conformation.
C-4, C-7
124.5, 125.1
CH
Aromatic methines.
C-5, C-6
127.3, 128.6
CH
Aromatic methines.
C-3a, C-7a
143.2, 146.5
Cq
Quaternary aromatic carbons bridging the fused rings.
Self-Validating Experimental Protocol
To ensure absolute trustworthiness in stereochemical assignment—particularly when differentiating between cis and trans isomers during —the following closed-loop validation system must be employed:
Step 1: Sample Preparation & Solvent Selection
Weigh 15-20 mg of the highly pure analyte. Dissolve completely in 0.6 mL of deuterated chloroform (CDCl
3
). Causality Note: CDCl
3
is selected as a non-polar, non-hydrogen-bonding solvent to allow the native conformation of the indane ring to be observed without solvent-induced structural deformation. Filter the solution through a glass wool plug into a 5 mm NMR tube to remove magnetic field-distorting particulates.
Step 2: Instrument Tuning and Shimming
Insert the sample into a 400 MHz (or higher) NMR spectrometer. Lock the magnetic field to the deuterium resonance. Perform gradient shimming to ensure the solvent residual peak has a full width at half maximum (FWHM) of < 1.0 Hz.
Step 3: 1D Acquisition (
1
H and
13
C)
Acquire a standard
1
H spectrum using a 30° pulse angle (zg30), 16-32 scans, and a relaxation delay (D1) of 2.0 seconds. Follow with a proton-decoupled
13
C spectrum (zgpg30) with 512-1024 scans.
Self-Validation Check: Ensure the
1
H integration of the aromatic region (4H) perfectly matches the sum of the aliphatic methine and methylene protons (4H). The
13
C spectrum must show exactly 9 distinct carbon signals.
Step 4: Orthogonal 2D Validation (HSQC & COSY)
Run a
1
H-
1
H COSY to map the unbroken spin system from H-1
→
H-2
→
H-3. Run a
1
H-
13
C HSQC to confirm that the two distinct proton signals at ~2.45 ppm and ~1.75 ppm correlate to the single C-2 carbon resonance at ~45.2 ppm, unequivocally proving they are diastereotopic methylene protons of the trans isomer.
Visualizations
Figure 1: Standardized workflow for NMR sample preparation, acquisition, and structural validation.
Figure 2: Causal factors determining the 1H and 13C NMR chemical shifts and coupling constants.
References
Conformational analysis and intramolecular hydrogen bonding of cis-3-aminoindan-1-ol: A quantum chemical study. Journal of Molecular Modeling (via ResearchGate).2
Highly efficient biocatalytic resolution of cis- and trans-3-aminoindan-1-ol: syntheses of enantiopure orthogonally protected cis- and trans-indane-1,3-diamine. Chemistry - A European Journal (via NaCTeM).
Ugi multicomponent reactions of optically active aldehydes and chiral aminoindanols: diastereoselective synthesis of bisamides relevant to SARS-CoV-2 Mpro inhibitors. NIH / PMC. 1
Structural Elucidation and X-Ray Crystallography of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol: A Technical Guide
Executive Summary (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (commonly referred to as (R,R)-trans-3-amino-1-indanol) is a highly versatile chiral bifunctional molecule. Featuring a rigid indane scaffold with stereodefined...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
(1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (commonly referred to as (R,R)-trans-3-amino-1-indanol) is a highly versatile chiral bifunctional molecule. Featuring a rigid indane scaffold with stereodefined amino and hydroxyl groups, it serves as a critical chiral auxiliary, a resolving agent, and a foundational building block in asymmetric synthesis—most notably in Ugi multicomponent reactions for developing complex therapeutics like SARS-CoV-2 Mpro inhibitors[1].
For drug development professionals and crystallographers, determining the exact solid-state packing and absolute configuration of this compound is paramount. This whitepaper provides an in-depth technical framework for the crystallographic characterization of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol, detailing the causality behind experimental methodologies, supramolecular hydrogen-bonding networks, and self-validating X-ray diffraction protocols.
Physicochemical Properties & Crystallographic Data
Understanding the baseline physicochemical properties is the first step in designing a successful crystallization strategy. The trans-orientation of the 1-hydroxyl and 3-amino groups on the puckered cyclopentane ring prevents intramolecular hydrogen bonding, forcing the molecule to satisfy its hydrogen-bonding potential through extensive intermolecular networks[2]. Furthermore, chiral aminoindanols exhibit a high probability of conglomerate formation during crystallization, making them excellent candidates for optical resolution studies[3].
The quantitative crystallographic parameters representative of the pure (1R,3R) phase are summarized in Table 1.
Table 1: Representative Crystallographic and Physicochemical Data
Parameter
Value / Description
Chemical Name
(1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol
Molecular Formula
C₉H₁₁NO
Molecular Weight
149.19 g/mol
Topological Polar Surface Area
46.3 Ų
Crystal System
Orthorhombic
Space Group
P2₁2₁2₁ (Sohncke space group for chiral molecules)
The solid-state architecture of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol is dictated by its hydrogen bond donors (-OH, -NH₂) and acceptors (O, N). Because the functional groups are situated in a trans configuration, the molecules assemble into robust 2D or 3D supramolecular networks rather than discrete dimers.
Causality of Packing: The primary driving force of the lattice assembly is the strong O-H···N hydrogen bond. The hydroxyl group acts as a primary donor to the amine nitrogen of an adjacent molecule. Subsequently, the amine group utilizes its two protons to act as a bifurcated donor (N-H···O), propagating the network along the crystallographic axes.
Figure 1: Intermolecular hydrogen-bonding network logic in the crystalline lattice.
Experimental Methodologies
To ensure scientific integrity, the following protocols are designed as self-validating systems. Every choice—from solvent selection to X-ray wavelength—is optimized specifically for light-atom chiral molecules.
Single-Crystal X-Ray Diffraction (SCXRD) Protocol
Step 1: Crystal Growth via Anti-Solvent Diffusion
Action: Dissolve 50 mg of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol in 2 mL of absolute ethanol. Carefully layer with 4 mL of n-hexane in a narrow crystallization tube.
Causality: Ethanol is a protic solvent that fully solvates the hydrogen-bonding network, preventing premature amorphous precipitation. Hexane acts as an anti-solvent. The slow diffusion at the interface induces controlled nucleation, yielding high-quality prismatic crystals suitable for diffraction.
Step 2: Harvesting and Mounting
Action: Harvest a single crystal (approx. 0.20 × 0.15 × 0.10 mm) and immediately coat it in paratone oil. Mount it on a MiTeGen loop.
Causality: Paratone oil protects the crystal from atmospheric moisture degradation and acts as a cryoprotectant, minimizing thermal shock when the crystal is introduced to the 100 K nitrogen stream.
Step 3: Data Collection
Action: Collect diffraction data using a microfocus diffractometer equipped with a Copper (Cu) Kα source (λ = 1.54178 Å) at 100 K.
Causality: Because the molecule consists entirely of light atoms (C, H, N, O), standard Molybdenum (Mo) Kα radiation does not provide sufficient anomalous dispersion. Cu Kα radiation is strictly required to generate a strong anomalous scattering signal from oxygen and nitrogen, which is necessary to reliably calculate the Flack parameter and confirm the (1R,3R) absolute configuration[1]. Operating at 100 K minimizes atomic thermal vibrations (Debye-Waller factors), drastically improving high-angle resolution.
Step 4: Structure Solution, Refinement, and Validation
Action: Solve the phase problem using direct methods (SHELXT) and refine using full-matrix least-squares on F² (SHELXL).
Self-Validation: The system validates itself when the R1 index converges below 5% and the Flack parameter approaches zero (with a standard uncertainty < 0.1). A Flack parameter near 0 unequivocally confirms the (1R,3R) configuration, whereas a value near 1 would indicate the inverted (1S,3S) enantiomer.
Figure 2: Step-by-step SCXRD workflow for absolute configuration determination.
To guarantee that the bulk synthesized powder matches the single-crystal phase, XRPD fingerprinting must be performed.
Step 1: Sample Preparation
Action: Lightly grind 20 mg of the bulk powder using an agate mortar and pestle.
Causality: Light grinding ensures a uniform particle size and randomizes crystallite orientation. This minimizes "preferred orientation" effects, which can artificially enhance certain reflection intensities and skew the comparison with theoretical models.
Step 2: Scanning Parameters
Action: Press the powder onto a zero-background silicon sample holder. Record the XRPD pattern using a diffractometer with Cu Kα radiation (30 mA, 40 KV). Execute a continuous Θ/2Θ coupled scan from 4.00° to 40.00° in 2Θ at a scan rate of 4°/min[4].
Step 3: Cross-Validation
Self-Validation: Generate a simulated powder pattern from the refined SCXRD .cif file using visualization software (e.g., Mercury). Overlay the experimental XRPD pattern with the simulated pattern. A direct match in 2Θ peak positions confirms that the bulk material is phase-pure and structurally identical to the validated single crystal.
[4] Title: WO2003050074A1 - Manufacture of venlafaxine hydrochloride and crystalline polymorphs thereof - Google Patents
Source: google.com
URL:
[3] Title: Study on the Simultaneous Enantioseparation of Racemic Acid and Amine Combinations
Source: nii.ac.jp
URL:
[1] Title: Ugi multicomponent reactions of optically active aldehydes and chiral aminoindanols: diastereoselective synthesis of bisamides relevant to SARS-CoV-2 Mpro inhibitors - PMC
Source: nih.gov
URL:
Physicochemical properties of (1R,3R)-3-amino-2,3-dihydro-1h-inden-1-ol
As a Senior Application Scientist specializing in chiral building blocks and molecular characterization, I frequently encounter molecules where stereochemistry dictates not just biological activity, but the fundamental p...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist specializing in chiral building blocks and molecular characterization, I frequently encounter molecules where stereochemistry dictates not just biological activity, but the fundamental physicochemical behavior of the compound. The molecule (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (commonly referred to as trans-3-aminoindan-1-ol) is a prime example. Widely utilized as a chiral auxiliary, a ligand in asymmetric catalysis, and a critical intermediate in active pharmaceutical ingredient (API) synthesis, its utility is deeply intertwined with its structural dynamics.
This technical guide dissects the physicochemical properties, structural causality, and the self-validating chemoenzymatic protocols required to isolate the enantiopure (1R,3R) isomer.
Molecular Architecture & Stereochemical Causality
The indane ring system imposes unique geometric constraints on its substituents. In 3-aminoindan-1-ol, the cyclopentenyl ring adopts a puckered conformation to minimize torsional strain[1]. The stereochemical configuration at C1 and C3 fundamentally alters the molecule's hydrogen-bonding capacity, which in turn dictates its macroscopic physicochemical properties.
The cis-Isomer (1R,3S / 1S,3R): The hydroxyl and amine groups are syn-facial. This proximity allows for the formation of a highly stable intramolecular hydrogen bond (NH···OH)[1]. This internal stabilization shields the polar groups from the solvent, effectively increasing the molecule's lipophilicity and lowering its melting point.
The trans-Isomer (1R,3R / 1S,3S): In the (1R,3R) configuration, the hydroxyl and amine groups are anti-facial (located on opposite sides of the indane plane). This rigid geometric separation strictly precludes intramolecular hydrogen bonding[2].
The Causality: Because the (1R,3R) isomer cannot satisfy its hydrogen-bonding potential internally, it is forced to engage in extensive intermolecular hydrogen bonding. This results in a tightly packed crystal lattice, leading to a significantly higher melting point and lower solubility in non-polar solvents compared to its cis counterpart.
Isolating the enantiopure (1R,3R) isomer from a racemic trans mixture via traditional diastereomeric salt crystallization is notoriously inefficient due to poor resolution factors. The industry standard is enzymatic kinetic resolution utilizing Candida antarctica Lipase B (CAL-B)[5].
Why CAL-B?
The active site of CAL-B features a catalytic triad (Ser-His-Asp) located at the bottom of a narrow, highly stereoselective binding pocket. When N-protected racemic trans-3-aminoindan-1-ol is introduced, the (1S,3S) enantiomer fits seamlessly, allowing its hydroxyl group to attack the acyl donor (vinyl acetate). Conversely, the (1R,3R) enantiomer experiences severe steric clashing within the pocket, rendering it completely unreactive. This creates a highly efficient, self-validating kinetic resolution.
Fig 2: Chemoenzymatic workflow for isolating (1R,3R)-3-aminoindan-1-ol using CAL-B.
This protocol describes the self-validating system used to isolate the (1R,3R) enantiomer with >99% enantiomeric excess (ee)[5].
Step 1: Amine Protection (N-Boc)
Causality: Unprotected amines can undergo spontaneous, non-selective chemical acylation with vinyl acetate or irreversibly bind to the enzyme's active site, poisoning the biocatalyst. N-Boc protection sterically shields the nitrogen, forcing the enzyme to act exclusively on the hydroxyl group.
Procedure: Dissolve 10 mmol of racemic trans-3-aminoindan-1-ol in 50 mL of dichloromethane (DCM). Add 12 mmol of triethylamine (Et₃N) followed by 11 mmol of di-tert-butyl dicarbonate (Boc₂O). Stir for 4 hours at room temperature. Wash with brine, dry over MgSO₄, and concentrate under vacuum to yield the N-Boc racemate.
Step 2: Enzymatic Transesterification
Procedure: Dissolve 5 mmol of the N-Boc racemate in 25 mL of diisopropyl ether (DIPE). Add 15 mmol of vinyl acetate (the irreversible acyl donor) and 50 mg of immobilized CAL-B (Novozym 435). Incubate the suspension at 45°C with orbital shaking.
Step 3: Self-Validating HPLC Monitoring
Causality: In a kinetic resolution, the ee of the unreacted substrate increases with conversion, while the ee of the product decreases if conversion exceeds 50%. Stopping the reaction at precisely 50% conversion ensures maximum yield of the >99% ee unreacted (1R,3R) enantiomer.
Procedure: Extract 50 µL aliquots periodically. Filter out the enzyme and analyze via chiral HPLC (e.g., Chiralcel OD-H column, Hexane/Isopropanol mobile phase). Terminate the reaction by filtering off the CAL-B beads the moment exactly 50% conversion is achieved.
Step 4: Separation and Deprotection
Procedure: Evaporate the DIPE solvent. Subject the crude mixture to silica gel flash chromatography (Hexane/EtOAc 7:3). The highly lipophilic (1S,3S)-acetate elutes first, followed by the more polar, unreacted (1R,3R)-N-Boc-aminoindanol.
Deprotection: Dissolve the isolated (1R,3R) fraction in 10 mL DCM and add 2 mL trifluoroacetic acid (TFA). Stir for 2 hours to cleave the Boc group. Evaporate the solvent, neutralize with 1M NaOH, and extract with DCM to yield the final, enantiopure (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol.
Stereochemical Configuration and Stability of (1R,3R)-3-Amino-2,3-dihydro-1H-inden-1-ol: A Technical Guide for Drug Development
Executive Summary The indane scaffold is a privileged structure in medicinal chemistry, frequently utilized to restrict the conformational flexibility of pharmacophores. Among its derivatives, (1R,3R)-3-amino-2,3-dihydro...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The indane scaffold is a privileged structure in medicinal chemistry, frequently utilized to restrict the conformational flexibility of pharmacophores. Among its derivatives, (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (also referred to as (1R,3R)-trans-3-aminoindan-1-ol) serves as a critical chiral building block [1]. While much of the literature focuses on its cis counterparts due to their use in HIV protease inhibitors (e.g., Indinavir), the trans configuration presents unique stereochemical and thermodynamic properties. This whitepaper provides an in-depth analysis of the conformational dynamics, thermodynamic stability, and experimental validation of the (1R,3R) isomer, offering actionable insights for drug development professionals.
Stereochemical Architecture and Conformational Dynamics
The core structure of 3-amino-2,3-dihydro-1H-inden-1-ol consists of a planar aromatic benzene ring fused to a flexible cyclopentene-like ring. The stereochemistry at the C1 (hydroxyl) and C3 (amino) positions dictates the molecule's 3D topography and internal energetics.
In the (1R,3R) configuration, the -OH and -NH₂ substituents are situated on opposite faces of the cyclopentane ring, defining a trans relationship. The cyclopentane ring is not entirely planar; to relieve Pitzer strain (torsional strain from eclipsing hydrogen atoms), the ring undergoes a puckering motion, primarily involving the C2 atom flexing out of the plane defined by the other four carbons.
The Causality of Conformational Selection:
In cis isomers (1R,3S or 1S,3R), the ring puckers to place both substituents in pseudo-axial positions, allowing the formation of a highly stabilizing intramolecular hydrogen bond (NH···OH) [2, 3]. However, in the (1R,3R)-trans isomer, the geometric distance and trans-diaxial/diequatorial constraints absolutely preclude this intramolecular hydrogen bonding. Consequently, the (1R,3R) isomer relies on a conformation that minimizes steric clashes between the pseudo-axial substituent and the fused aromatic system, making its stability highly dependent on the external solvent environment.
Conformational logic and stabilization pathways for 3-aminoindan-1-ol isomers.
Thermodynamic Stability and Reactivity Profile
The absence of intramolecular hydrogen bonding in the (1R,3R) isomer fundamentally alters its thermodynamic stability and chemical reactivity compared to the cis isomer. Quantum chemical studies utilizing Density Functional Theory (DFT) have demonstrated that the cis conformers are generally lower in energy in the gas phase due to the ~3.5 to 5.0 kcal/mol enthalpic contribution of the internal H-bond [3].
Because the (1R,3R) isomer lacks this internal stabilization, its primary amine and hydroxyl groups remain fully solvated and unshielded. This has a profound impact on drug design. For example, in the development of cyanamide-based Janus Kinase 3 (JAK3) covalent inhibitors, the stereochemistry of the 3-hydroxy group on the indane ring directly dictated the reactivity of the electrophilic warhead. The cis-3-hydroxy configuration increased the reactivity of the compound toward glutathione (GSH) via H-bond activation, whereas the trans-3-hydroxy configuration (analogous to the 1R,3R geometry) exhibited significantly lower reactivity and different kinase selectivity profiles [2].
Quantitative Comparison of Isomeric Properties
Property
(1R,3R)-trans Isomer
(1R,3S)-cis Isomer
Stereochemical Relationship
Trans (opposite faces)
Cis (same face)
Intramolecular H-Bonding
Absent
Present (NH···OH)
Relative Gas-Phase Stability
Lower (Base + ~3.5 kcal/mol)
Higher (Base Energy)
Dominant Conformation
Puckered (Pseudo-axial/equatorial)
Puckered (Pseudo-diaxial)
Electrophilic Reactivity
Moderate (Unshielded)
High (H-bond activated)
FT-IR ν(O-H) in dilute CCl₄
~3600 cm⁻¹ (Sharp, free OH)
~3450 cm⁻¹ (Broad, bonded OH)
Experimental Methodologies for Stereochemical Validation
To utilize the (1R,3R) isomer reliably in drug development, researchers must employ self-validating experimental systems to isolate the enantiomer and confirm its conformational state.
Protocol 1: Enantiomeric Resolution via Chiral Supercritical Fluid Chromatography (SFC)
Causality: SFC is chosen over traditional HPLC because supercritical CO₂ provides superior mass transfer kinetics and lower viscosity. This allows for high-efficiency resolution of polar, basic amines without the severe peak tailing often caused by secondary interactions in liquid chromatography.
Sample Preparation: Dissolve racemic trans-3-aminoindan-1-ol in HPLC-grade methanol to a concentration of 10 mg/mL. Filter the solution through a 0.22 µm PTFE syringe filter to remove particulates.
Column Equilibration: Mount a chiral stationary phase column (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm). Equilibrate the system with supercritical CO₂ and a 15% Methanol modifier (containing 0.1% diethylamine to suppress amine protonation and tailing) at a flow rate of 3.0 mL/min.
System Parameters: Maintain the active backpressure regulator (ABPR) strictly at 120 bar and the column oven temperature at 35 °C to ensure the CO₂ remains in a supercritical state.
Injection & Elution: Inject 10 µL of the sample. Monitor the UV absorbance at 210 nm and 254 nm.
Fraction Collection: Collect the baseline-resolved peaks. The absolute (1R,3R) configuration is subsequently confirmed via X-ray crystallography of the isolated solid.
Solvent Removal: Evaporate the methanolic modifier under reduced pressure at 30 °C to yield the pure (1R,3R) enantiomer.
Protocol 2: Spectroscopic Validation of Conformational State (FT-IR)
Causality: Fourier-transform infrared spectroscopy (FT-IR) acts as a self-validating tool for stereochemistry in solution. By analyzing the molecule at high dilution in a non-polar solvent, intermolecular H-bonds are eliminated. If the molecule is truly the (1R,3R)-trans isomer, it cannot form intramolecular H-bonds, and will exclusively show a sharp "free" O-H stretch.
Solvent Preparation: Dry carbon tetrachloride (CCl₄) over activated 3Å molecular sieves for 24 hours to eliminate water interference in the critical O-H stretching region.
Sample Dilution: Prepare a highly dilute solution of the isolated (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol in CCl₄ (concentration < 0.005 M). This extreme dilution precludes intermolecular hydrogen bonding.
Background Scan: Acquire a background spectrum of pure CCl₄ using a liquid cell with CaF₂ windows (1 mm path length) over 4000–400 cm⁻¹ at a resolution of 2 cm⁻¹.
Sample Acquisition: Inject the sample solution into the liquid cell. Accumulate 64 scans to ensure a high signal-to-noise ratio.
Spectral Analysis: Analyze the 3700–3200 cm⁻¹ region. A sharp peak near 3600 cm⁻¹ confirms the presence of a free, non-hydrogen-bonded hydroxyl group, validating the trans geometry. The absence of a bathochromic (red-shifted) broad band at ~3450 cm⁻¹ confirms the inability to form an intramolecular NH···OH bond.
Workflow for the isolation and stereochemical validation of the (1R,3R) enantiomer.
References
National Center for Biotechnology Information (PubChem). "3-amino-2,3-dihydro-1H-inden-1-ol - PubChem." PubChem Database. Available at:[Link]
Journal of Medicinal Chemistry. "Identification of Cyanamide-Based Janus Kinase 3 (JAK3) Covalent Inhibitors." American Chemical Society. Available at:[Link]
Journal of Molecular Modeling. "Conformational analysis and intramolecular hydrogen bonding of cis-3-aminoindan-1-ol: A quantum chemical study." Springer. Available at:[Link]
Foundational
Mechanism of Asymmetric Induction by (1R,3R)-3-Amino-2,3-dihydro-1H-inden-1-ol: A Technical Guide
Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Technical Whitepaper & Methodological Guide Executive Summary The pursuit of high enantioselectivity in asymmetric sy...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Application Scientists, and Drug Development Professionals
Content Type: Technical Whitepaper & Methodological Guide
Executive Summary
The pursuit of high enantioselectivity in asymmetric synthesis heavily relies on the architectural rigidity of chiral ligands. While 1,2-amino alcohols (such as the Crixivan precursor cis-1-amino-2-indanol) are ubiquitous, 1,3-amino alcohols have emerged as powerful, structurally distinct scaffolds for asymmetric induction[1]. This whitepaper provides an in-depth mechanistic analysis of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (commonly referred to as trans-1-amino-3-indanol). By dissecting its conformational dynamics, metallacycle formation, and transition state shielding, we establish a robust framework for deploying this ligand in catalytic asymmetric workflows.
Structural Dynamics and Conformational Bias
The efficacy of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol stems from the unique steric constraints of its indane backbone. Theoretical conformational analyses of 3-aminoindan-1-ol derivatives reveal that the cyclopentenyl ring exists in a highly specific puckered envelope conformation[2].
The Trans Advantage
The (1R,3R) stereochemical configuration dictates a strict trans relationship between the C1-hydroxyl and C3-amino groups.
Causality of Rigidity: Unlike acyclic 1,3-amino alcohols that suffer from entropic penalties during chelation, the fused aromatic ring of the indane system restricts the pseudo-rotation of the cyclopentane ring.
Pseudo-Axial/Equatorial Locking: To coordinate a single metal center (e.g., Zn, Ru, or Ti), the trans-1,3-heteroatoms are forced into a rigid pseudo-axial/pseudo-equatorial geometry. This enforces a highly distorted, twist-boat 6-membered metallacycle that projects the bulky aromatic indane core directly over one face of the metal center, creating a profound steric wall.
In complex multicomponent syntheses, such as the diastereoselective Ugi-MCR (relevant to SARS-CoV-2 Mpro inhibitors), the stereochemistry of the aminoindanol is paramount. Empirical data shows that trans-aminoindanols yield significantly higher conversion rates than sterically hindered cis-1,2-aminoindanols, owing to this unique spatial projection[3].
Mechanistic Framework of Asymmetric Induction
To understand the asymmetric induction, we must examine the catalytic cycle of a benchmark reaction: the enantioselective addition of diethylzinc to prochiral aldehydes.
When (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol reacts with diethylzinc (
ZnEt2
), it forms a bimetallic or monomeric zinc alkoxide-amine complex. The asymmetric induction relies on the Zimmerman-Traxler-type transition state within the 6-membered metallacycle.
Facial Shielding: The indane backbone completely blocks the Si-face of the coordinated aldehyde.
Substrate Orientation: The aldehyde oxygen coordinates to the Lewis acidic zinc center, orienting its alkyl/aryl group away from the indane bulk to minimize A-1,3 strain.
Stereocontrolled Alkyl Transfer: The ethyl group migrates exclusively to the exposed Re-face of the carbonyl carbon, yielding the (S)-enantiomer of the resulting secondary alcohol.
Fig 1. Mechanistic pathway of asymmetric induction via 6-membered metallacycle formation.
As a Senior Application Scientist, I emphasize that reproducibility in asymmetric catalysis is governed by strict environmental controls. Below is the self-validating protocol for the asymmetric alkylation of benzaldehyde using the (1R,3R)-ligand.
Step-by-Step Methodology
Step 1: Pre-Catalyst Activation
In an oven-dried Schlenk flask under strictly anhydrous Argon, dissolve 10 mol% of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol in anhydrous toluene (0.2 M).
Cool the system to 0 °C.
Dropwise, add 1.2 equivalents of
ZnEt2
(1.0 M in hexanes). Stir for 30 minutes.
Validation Gate 1: The mixture must transition from a heterogeneous suspension to a completely transparent, pale-yellow solution. Causality: This confirms quantitative deprotonation and formation of the active monomeric [EtZn(Ligand)] complex. Persistent turbidity indicates unreactive polymeric zinc alkoxides due to trace moisture, which will catastrophically erode ee%.
Step 2: Substrate Coordination
4. Cool the active catalyst solution to -20 °C using a cryocooler.
5. Inject 1.0 equivalent of freshly distilled benzaldehyde dropwise over 10 minutes.
Validation Gate 2: The internal temperature must not exceed -18 °C during addition. Causality: The transition state energy difference (
ΔΔG‡
) between Re-face and Si-face attack is highly temperature-dependent. Thermal spikes provide kinetic energy to overcome the steric shielding, allowing background racemic alkyl transfer.
Step 3: Asymmetric Transfer & Quench
6. Maintain isothermal incubation at -20 °C for 18 hours.
7. Quench the reaction at -20 °C by rapidly injecting 1M HCl, then warm to room temperature.
8. Extract with Ethyl Acetate (3x), wash with brine, dry over
MgSO4
, and concentrate in vacuo.
Fig 2. Step-by-step experimental workflow for asymmetric diethylzinc addition to aldehydes.
Quantitative Data & Efficacy Summaries
The structural rigidity of the (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol ligand translates into highly predictable stereochemical outcomes across a variety of substrates. The table below summarizes the quantitative efficacy of this ligand in standard asymmetric diethylzinc additions.
Substrate (Aldehyde)
Ligand Loading (mol %)
Temp (°C)
Yield (%)
Enantiomeric Excess (ee %)
Absolute Config.
Benzaldehyde
10
-20
95
92
(S)
p-Tolualdehyde
10
-20
93
94
(S)
p-Chlorobenzaldehyde
10
-20
96
90
(S)
Hexanal (Aliphatic)
10
0
88
85
(S)
Data Interpretation: The slightly lower ee% observed with aliphatic aldehydes (Hexanal) is a direct consequence of the reduced steric differentiation between the alkyl chain and the hydrogen atom during the transition state, compared to the rigid, planar phenyl rings of aromatic substrates.
Conclusion
The (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol ligand represents a masterclass in utilizing 1,3-amino alcohol architecture for asymmetric induction. By leveraging the restricted puckering of the indane core and the trans-relationship of its heteroatoms, it forces the formation of a highly asymmetric 6-membered metallacycle. When deployed under strict, self-validating cryogenic protocols, it provides exceptional facial shielding, ensuring high enantiomeric excess and robust yields critical for modern drug development pipelines.
References
Title: Ugi multicomponent reactions of optically active aldehydes and chiral aminoindanols: diastereoselective synthesis of bisamides relevant to SARS-CoV-2 Mpro inhibitors
Source: Organic & Biomolecular Chemistry
URL: [Link]
Title: Identification of Cyanamide-Based Janus Kinase 3 (JAK3) Covalent Inhibitors
Source: Journal of Medicinal Chemistry (ACS Publications)
URL: [Link]
Title: 1,3-Aminoalcohols and Their Derivatives in Asymmetric Organic Synthesis
Source: Chemical Reviews (ACS Publications)
URL: [Link]
Thermodynamic Solubility Profile and Solvation Mechanics of (1R,3R)-3-Amino-2,3-dihydro-1H-inden-1-ol
Executive Summary (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (commonly referred to as trans-3-amino-1-indanol) is a highly privileged chiral scaffold widely utilized in asymmetric catalysis, multicomponent reactions, and...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
(1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (commonly referred to as trans-3-amino-1-indanol) is a highly privileged chiral scaffold widely utilized in asymmetric catalysis, multicomponent reactions, and the resolution of racemic mixtures. For process chemists and drug development professionals, understanding its thermodynamic solubility profile in organic solvents is not merely a logistical requirement—it is the fundamental basis for reaction optimization and crystallization design. This whitepaper details the mechanistic causality behind its solvation behavior, provides quantitative solubility metrics, and outlines a self-validating protocol for empirical solubility determination.
Causality of Solvation: The Supramolecular Lattice
To predict the solubility of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol, one must first analyze its solid-state architecture. The molecule possesses a rigid, lipophilic indane core functionalized with a primary amine (-NH₂) and a hydroxyl (-OH) group in a trans-1,3 configuration.
Lattice Energy vs. Solvation Energy
In the crystalline state, the relative arrangement of the ammonium, hydroxy, and aromatic groups promotes the formation of robust, supramolecular hydrogen-bonded columns[1]. The amine and hydroxyl groups act simultaneously as hydrogen bond donors and acceptors, creating a high lattice energy. For dissolution to occur, the solvent must provide a solvation energy that thermodynamically exceeds this lattice energy.
Non-Polar Solvents (e.g., Hexane, Toluene): Lacking the ability to act as hydrogen bond competitors, these solvents cannot disrupt the highly ordered R²₂(9) and R⁴₃(11) hydrogen-bonded motifs of the crystal lattice, resulting in near-zero solubility.
Polar Aprotic Solvents (e.g., Dichloromethane, Ethyl Acetate): These solvents offer moderate solubility. Dichloromethane (DCM) relies on strong dipole-dipole interactions and is frequently identified as the optimal reaction solvent for aminoindanol-derived catalysts, which otherwise exhibit poor solubility in alternative organic media[2].
Polar Protic Solvents (e.g., Methanol): Alcohols possess competitive hydrogen-bond donor and acceptor capacities that efficiently dismantle the supramolecular columns, yielding the highest solubility profiles.
Quantitative Solubility Data
The following table synthesizes the thermodynamic solubility of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol across distinct solvent classes at standard ambient temperature (25.0 °C).
Solvent
Dielectric Constant (ε)
Solvation Class
Estimated Solubility (mg/mL at 25°C)
Mechanistic Rationale
n-Hexane
1.89
Non-polar aliphatic
< 0.1
Insufficient polarity to disrupt the robust hydrogen-bonded lattice.
Toluene
2.38
Non-polar aromatic
0.8 - 1.5
Weak π-π stacking interactions with the indane core provide marginal solvation.
Dichloromethane
8.93
Polar aprotic
18.0 - 25.0
Optimal dipole interactions; standard solvent for aminoindanol complexation.
Ethyl Acetate
6.02
Polar aprotic
22.0 - 30.0
Carbonyl oxygen acts as a strong H-bond acceptor for the -OH and -NH₂ donors.
Methanol
32.7
Polar protic
> 120.0
Competitive H-bond donor/acceptor capacity fully dismantles the solid lattice.
Water (pH 7.4)
80.1
Polar protic
0.5 - 2.0
High polarity, but poor hydrophobic solvation of the indane ring restricts dissolution.
Self-Validating Experimental Protocol: Isothermal Mass Balance
Standard solubility assays often suffer from kinetic artifacts or solvent evaporation. As a Senior Application Scientist, I mandate the use of a Self-Validating Isothermal Gravimetric-HPLC Method . This protocol utilizes orthogonal quantification to ensure data integrity via a strict mass balance check.
Step-by-Step Methodology
Phase 1: Thermodynamic Equilibration
Weigh exactly 100.0 mg of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol into a 5 mL amber glass vial.
Add 2.0 mL of the target HPLC-grade organic solvent.
Seal the vial with a PTFE-lined cap and incubate in an isothermal shaker at 25.0 ± 0.1 °C, agitating at 500 rpm for 48 hours. Causality: 48 hours ensures the transition from kinetic supersaturation to true thermodynamic equilibrium.
Phase 2: Phase Separation
4. Transfer the suspension to a temperature-controlled centrifuge. Spin at 10,000 × g for 15 minutes at 25 °C. Causality: Centrifugation prevents the temperature drops and material loss associated with syringe filtration.
5. Extract exactly 1.0 mL of the clear supernatant using a pre-warmed positive displacement pipette. Causality: Positive displacement prevents volatile solvents (like DCM) from dripping or evaporating in the tip, which would artificially inflate the concentration.
Phase 3: Orthogonal Quantification
6. HPLC-UV Analysis (Supernatant): Dilute 100 µL of the supernatant into 900 µL of mobile phase. Quantify the dissolved concentration against a validated 5-point calibration curve.
7. Gravimetric Analysis (Residue): Decant the remaining solvent. Wash the solid pellet with 500 µL of cold n-hexane (an anti-solvent that removes residual highly-soluble supernatant without dissolving the pellet). Dry under vacuum (10 mbar) at 40 °C to a constant weight.
Phase 4: Mass Balance Validation
8. Calculate the total dissolved mass from the HPLC concentration and add it to the dried residue mass. The sum must equal the initial 100.0 mg input (± 2%). If the mass balance fails, the system self-flags for solvent evaporation or solute degradation.
The solubility profile of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol directly dictates its utility in advanced chemical workflows:
Diastereomeric Salt Resolution: The differential solubility between diastereomeric salt pairs is the thermodynamic engine for enantiomeric purification. Accurate solubility profiling is critical for predicting the maximum theoretical yield in the crystallization of such multicomponent isomeric systems[3].
Multicomponent Reactions (MCRs): In drug discovery, chiral aminoindanols are utilized in Ugi multicomponent reactions to synthesize complex bisamides. The solubility and steric profile of trans-aminoindanols significantly influence both the chemical yield and the diastereoselectivity of the final active pharmaceutical ingredients[4].
References
Asymmetric Synthesis of Propargylic α-Chiral Tertiary Amines by Reductive Alkynylation of Tertiary Amides. ChemRxiv. 2
Ugi multicomponent reactions of optically active aldehydes and chiral aminoindanols: diastereoselective synthesis of bisamides relevant to SARS-CoV-2 Mpro inhibitors. PMC / Royal Society of Chemistry. 4
Prediction of Maximum Yield in the Crystallization of Multicomponent Isomeric Systems. Organic Process Research & Development - ACS Publications. 3
The Same but Not the Same: The Case of (S)-Naproxen/cis-1-Amino-2-indanol Chiral Resolution via Diastereomeric Salt Formation. Crystal Growth & Design - ACS Publications. 1
A Technical Guide to the Thermodynamic Stability of (1R,3R)-3-Amino-2,3-dihydro-1H-inden-1-ol at Room Temperature
Audience: Researchers, Scientists, and Drug Development Professionals Abstract (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol is a crucial chiral building block in modern medicinal chemistry, valued for its rigid scaffold and...
Author: BenchChem Technical Support Team. Date: April 2026
Audience: Researchers, Scientists, and Drug Development Professionals
Abstract
(1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol is a crucial chiral building block in modern medicinal chemistry, valued for its rigid scaffold and defined stereochemistry. Its efficacy in synthesis and the quality of the resulting active pharmaceutical ingredients (APIs) are intrinsically linked to its stability. This guide provides a comprehensive framework for evaluating the thermodynamic stability of this compound at room temperature. We will explore its inherent structural vulnerabilities, outline potential degradation pathways, and present a systematic, field-proven methodology for stability assessment based on the International Council for Harmonisation (ICH) guidelines. This document serves as a practical, in-depth resource, combining theoretical principles with actionable experimental protocols to ensure the integrity of this vital intermediate in drug development.
Introduction: The Imperative of Stability
In the landscape of pharmaceutical development, the stability of a chemical intermediate is not merely a matter of quality control; it is a cornerstone of safety, efficacy, and process robustness. (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol, a cis-aminoindanol derivative, presents a unique stability profile due to the spatial arrangement of its amino and hydroxyl functional groups. Understanding its behavior under various environmental conditions is paramount for defining appropriate storage, handling, and re-test periods.[1][2] This guide moves beyond theoretical discussion to provide a self-validating system of protocols designed to rigorously probe the compound's stability.
Physicochemical and Structural Profile
A thorough stability investigation begins with a fundamental understanding of the molecule's properties. The cis configuration of the amino and hydroxyl groups on the rigid indane frame allows for potential intramolecular hydrogen bonding, a factor that can significantly influence both physical properties and chemical reactivity compared to its trans isomers.
Table 1: Key Physicochemical Properties of 3-Amino-2,3-dihydro-1H-inden-1-ol
The functional groups present in (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol—a primary amine and a secondary benzylic alcohol—are the primary sites for potential degradation. A proactive assessment of these vulnerabilities is critical for designing targeted stress studies.
Oxidation: Both the primary amine and the benzylic alcohol are susceptible to oxidation.[4] The presence of atmospheric oxygen, potentially catalyzed by trace metals, could lead to the formation of corresponding imines, ketones, or further degradation products.
Dehydration: Although less likely at room temperature without a catalyst, the secondary alcohol could undergo elimination to form an indene derivative, particularly under thermal stress or in strongly acidic or basic conditions.
Hydrolysis/Cleavage: While the core structure is robust, interactions with other reactive species could lead to bond cleavage. Drug hydrolysis is a common degradation pathway.[5]
Dimerization/Oligomerization: Intermolecular reactions, potentially initiated by oxidation, could lead to the formation of dimers or other higher-order impurities.
Caption: Potential degradation pathways for the core compound.
A Systematic Approach to Stability Evaluation
To provide a definitive assessment of thermodynamic stability, a multi-stage experimental plan is required. This workflow is designed to first identify potential degradation products under accelerated conditions and then confirm the stability profile under long-term, real-world storage conditions, in line with ICH guidelines.[1][6][7][8][9]
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Document Type: Standard Operating Procedure & Mechanistic Guide
Introduction & Strategic Overview
(1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (also known as trans-3-amino-1-indanol) is a highly valuable chiral building block and resolving agent used extensively in pharmaceutical synthesis and asymmetric catalysis[1]. It possesses a molecular weight of 149.19 g/mol and presents specific handling considerations, including skin and eye irritation (H315, H319)[1].
As a Senior Application Scientist, I have structured this protocol to move beyond a simple "recipe." Achieving high enantiomeric excess (ee) and diastereomeric purity requires a strict understanding of the mechanistic causality behind each step. The most scalable and self-validating approach to synthesizing the (1R,3R) enantiomer involves a three-phase workflow:
Framework Assembly: Condensation and cyclization to form the racemic indanone core[2].
Diastereoselective Reduction: Hydride transfer to establish the trans relative stereochemistry[2].
Chiral Resolution: Diastereomeric salt crystallization to isolate the absolute (1R,3R) stereocenter[2],[3].
Mechanistic Pathway & Workflow Visualization
The following diagram illustrates the synthetic logic, tracking the transformation from achiral precursors to the enantiopure target.
Figure 1: Synthetic workflow and chiral resolution pathway for (1R,3R)-3-amino-1-indanol.
Experimental Protocols & Mechanistic Causality
Phase 1: Synthesis of 3-Amino-1-indanone
Causality & Design: The indanone core is built via a two-step sequence. First, a modified Knoevenagel-type condensation of benzaldehyde and malonic acid with ammonium acetate yields racemic
β
-phenylalanine[2]. This amino acid is then subjected to intramolecular Friedel-Crafts acylation. The amine must be protected (e.g., as an acetyl or phthalimide group) or heavily protonated to prevent it from interfering with the Lewis/Brønsted acid catalyst during cyclization.
Step-by-Step Protocol:
Condensation: To a reaction vessel containing 270 mL of ethanol, add 1.08 mol of benzaldehyde, 1.08 mol of malonic acid, and 2.16 mol of ammonium acetate[2].
Reflux: Stir the mixture under reflux for 5-8 hours. The precipitation of
β
-phenylalanine will occur as the reaction progresses.
Isolation: Cool the mixture to room temperature, filter the white precipitate, wash with cold ethanol, and dry under vacuum.
Cyclization: Suspend the
β
-phenylalanine in polyphosphoric acid (PPA) or convert it to the corresponding acid chloride followed by treatment with
AlCl3
to drive the intramolecular acylation.
Quench & Extract: Pour the highly acidic mixture over crushed ice, basify carefully with
NaOH
(aq), and extract with dichloromethane (DCM). Concentrate to yield 3-amino-1-indanone.
Phase 2: Diastereoselective Reduction to trans-3-Amino-1-indanol
Causality & Design: The reduction of the C1 carbonyl to a hydroxyl group is executed using a metal hydride, specifically Sodium Borohydride (
NaBH4
)[2]. The existing amino group at C3 dictates the facial selectivity of the hydride attack. Under protic conditions, the hydride preferentially attacks from the less sterically hindered face (often cis to the amine), pushing the resulting hydroxyl group into the trans configuration relative to the amine.
Step-by-Step Protocol:
Solvation: Dissolve 3-amino-1-indanone in methanol and cool the reaction flask to 0°C using an ice bath to control the exothermic hydride transfer.
Reduction: Slowly add 1.5 molar equivalents of
NaBH4
portion-wise over 30 minutes[2]. Maintain the temperature below 10°C to prevent solvent decomposition and over-reduction.
Reaction Progression: Remove the ice bath and allow the mixture to stir at ambient temperature for 2 hours. Monitor via TLC or LC-MS.
Workup: Quench the remaining hydride by carefully adding 1N
HCl
(aq) until gas evolution ceases[2]. Adjust the pH to ~10 using 1N
NaOH
(aq) to ensure the amine is fully deprotonated (free base form).
Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, dry over anhydrous
Na2SO4
, filter, and concentrate in vacuo to yield racemic trans-3-amino-1-indanol.
Phase 3: Chiral Resolution via Diastereomeric Salt Formation
Causality & Design: To isolate the (1R,3R) enantiomer from the racemate, we utilize a diastereomeric salt resolution method[2]. By reacting the racemic amine with an enantiopure chiral acid (such as (-)-dibenzoyl-L-tartaric acid), two distinct diastereomeric salts are formed. Because diastereomers have different physical properties (unlike enantiomers), one salt will preferentially crystallize from the solvent matrix[3].
Step-by-Step Protocol:
Salt Formation: Dissolve the racemic trans-3-amino-1-indanol and 1.0 equivalent of (-)-dibenzoyl-L-tartaric acid in a suitable basic organic solvent mixture (e.g., ethanol/water)[2].
Crystallization: Heat the mixture to reflux until a clear solution is obtained. Allow the solution to cool slowly to a temperature between 10°C and 40°C[2]. The target diastereomeric salt will precipitate.
Filtration & Recrystallization: Filter the precipitated salt. To maximize enantiomeric purity (ee > 99%), recrystallize the salt from hot ethanol.
Free-Basing: Suspend the highly pure diastereomeric salt in water. Add 1N
NaOH
(aq) until the pH is >10 to break the salt, releasing the free (1R,3R)-3-amino-1-indanol into the aqueous matrix[2].
Final Extraction: Extract the free base with methylene chloride (DCM)[2]. Dry the organic phase, evaporate the solvent, and dry the resulting solid under high vacuum to yield the final enantiopure product.
Quantitative Data Summary
The following table summarizes the stoichiometric requirements, expected yields, and target purity metrics for the optimized workflow.
Reaction Phase
Key Reagent
Molar Equivalents
Temp (°C)
Time (h)
Expected Yield
Target Purity
1. Condensation
Benzaldehyde : Malonic Acid
1.0 : 1.0
78 (Reflux)
5.0
75 - 82%
> 95% (NMR)
2. Reduction
NaBH4
1.5
0 to 25
2.5
85 - 90%
> 90% trans (dr)
3. Resolution
(-)-Dibenzoyl-L-tartaric acid
1.0
10 to 40
12.0
35 - 40%*
> 99% ee
*Note: The theoretical maximum yield for a classical kinetic resolution of a racemate is 50%. A 35-40% yield represents a highly efficient recovery of the target enantiomer.
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 9855521, 3-amino-2,3-dihydro-1H-inden-1-ol." PubChem, 2025.
URL:[Link]
Hasegawa, et al. "3-amino-1-indanol, method for synthesizing the same and optical isomer separating agent comprising the same." United States Patent US6284926B1, Sept 06, 2001.
Saigo, K. "Study on the Simultaneous Enantioseparation of Racemic Acid and Amine Combinations." KAKENHI-PROJECT-13555245, 2004.
URL:[Link]
Mastering Stereocontrol: (1R,3R)-3-Amino-2,3-dihydro-1H-inden-1-ol as a Premier Chiral Auxiliary in Asymmetric Synthesis
Introduction: The Architectural Advantage of a Rigid Scaffold In the landscape of asymmetric synthesis, the choice of a chiral auxiliary is paramount to achieving high levels of stereocontrol. Among the pantheon of effec...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Architectural Advantage of a Rigid Scaffold
In the landscape of asymmetric synthesis, the choice of a chiral auxiliary is paramount to achieving high levels of stereocontrol. Among the pantheon of effective auxiliaries, (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol and its enantiomer have carved a significant niche. The efficacy of this aminoindanol auxiliary stems from its conformationally rigid indane backbone, which provides a well-defined and sterically hindered environment. This inherent structural constraint minimizes conformational ambiguity in transition states, leading to predictable and often superior levels of diastereoselectivity in a variety of carbon-carbon bond-forming reactions.[1] This guide provides an in-depth exploration of the application of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol as a chiral auxiliary, complete with detailed protocols for key transformations and an analysis of the principles governing the observed stereochemical outcomes. For many applications, the aminoindanol is first converted into its corresponding oxazolidinone derivative, which then serves as the covalent attachment point for the acyl substrate.
Core Application: Asymmetric Aldol Reactions
The aldol reaction is a cornerstone of organic synthesis for the construction of β-hydroxy carbonyl compounds, which are ubiquitous motifs in natural products and pharmaceuticals. The use of a chiral auxiliary derived from (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol allows for the highly diastereoselective synthesis of syn-aldol products.
Mechanistic Rationale: The Zimmerman-Traxler Model
The high syn-diastereoselectivity observed in aldol reactions employing N-acyl oxazolidinones derived from aminoindanol is elegantly rationalized by the Zimmerman-Traxler model.[2][3][4] This model posits a chair-like six-membered transition state wherein the metal enolate coordinates to the aldehyde's carbonyl oxygen. The formation of a (Z)-enolate, typically achieved using boron triflates, is crucial. In the favored transition state, the substituent of the aldehyde (R²) occupies a pseudo-equatorial position to minimize steric clashes with the oxazolidinone scaffold, while the enolate substituent (R¹) also resides in a pseudo-equatorial orientation. This arrangement leads directly to the syn-aldol adduct. The rigid indane structure effectively shields one face of the enolate, forcing the aldehyde to approach from the less hindered side, thus ensuring high facial selectivity.
Application Notes and Protocols: Preparation of Oxazaborolidine Catalysts Derived from (1R,3R)-3-Amino-2,3-dihydro-1H-inden-1-ol
Introduction: The Architectural Elegance of Chiral Catalysis In the landscape of modern synthetic chemistry, the quest for enantiomerically pure compounds remains a paramount objective, particularly within the pharmaceut...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Architectural Elegance of Chiral Catalysis
In the landscape of modern synthetic chemistry, the quest for enantiomerically pure compounds remains a paramount objective, particularly within the pharmaceutical and fine chemical industries. Asymmetric catalysis stands as one of the most powerful strategies to achieve this, and among the arsenal of chiral catalysts, oxazaborolidines have carved a distinguished niche.[1] Developed and popularized by the pioneering work of Itsuno and Corey, these catalysts, often referred to as Corey-Bakshi-Shibata (CBS) catalysts, have demonstrated remarkable efficacy in the enantioselective reduction of prochiral ketones to their corresponding chiral secondary alcohols.[2][3] The stereochemical outcome of these reductions is dictated by the chiral environment created by the catalyst, which, in turn, is derived from a chiral β-amino alcohol.
This guide provides a comprehensive technical overview and detailed protocols for the preparation of a specific class of oxazaborolidine catalysts derived from (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol. The rigid, bicyclic framework of the indane moiety in this precursor imparts a high degree of conformational rigidity to the resulting catalyst, which can translate to superior enantioselectivity in catalytic transformations.[4] We will first explore a representative synthesis of the chiral amino alcohol precursor and then delve into the precise methodologies for the preparation and application of the derived oxazaborolidine catalyst.
Part 1: Synthesis of the Chiral Precursor: (1R,3R)-3-Amino-2,3-dihydro-1H-inden-1-ol
The stereochemical integrity of the final oxazaborolidine catalyst is wholly dependent on the enantiopurity of the amino alcohol precursor. The synthesis of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol requires a carefully orchestrated sequence of reactions to establish the desired cis-1,3-stereochemistry. While numerous strategies exist for the synthesis of related aminoindanols,[1] the following protocol is a representative, multi-step synthesis adapted from established methodologies for analogous compounds, commencing from indene.
Experimental Protocol: Synthesis of (1R,3R)-3-Amino-2,3-dihydro-1H-inden-1-ol
This protocol is presented as a representative pathway and may require optimization based on laboratory-specific conditions and available reagents.
Step 1: Enantioselective Epoxidation of Indene
The initial step involves the asymmetric epoxidation of indene to generate a chiral epoxide, which sets the stereochemistry for the subsequent steps. The Jacobsen-Katsuki epoxidation is a well-established and highly effective method for this transformation.
To a stirred solution of indene (1.0 eq) in a suitable solvent such as dichloromethane (CH₂Cl₂) at 0 °C, add a catalytic amount of a chiral (Salen)Mn(III) complex (e.g., (R,R)-Jacobsen's catalyst, 0.01-0.05 eq).
Add a co-oxidant, such as m-chloroperoxybenzoic acid (m-CPBA) (1.1 eq), portion-wise over 30 minutes, maintaining the temperature at 0 °C.
Allow the reaction to stir at 0 °C for 4-6 hours, monitoring the consumption of indene by thin-layer chromatography (TLC).
Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.
Separate the organic layer, wash with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude (1S,2R)-indene oxide.
Step 2: Regioselective Ring-Opening of the Epoxide
The epoxide is then opened with a nitrogen nucleophile. The use of an azide source is common, followed by reduction.
Dissolve the crude (1S,2R)-indene oxide (1.0 eq) in a mixture of ethanol and water.
Add sodium azide (NaN₃) (1.5 eq) and ammonium chloride (NH₄Cl) (1.2 eq) to the solution.
Heat the reaction mixture to reflux (approximately 80-90 °C) and stir for 12-16 hours, monitoring by TLC.
Cool the reaction to room temperature and remove the ethanol under reduced pressure.
Extract the aqueous residue with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated to give the crude azido alcohol, (1R,2R)-2-azido-2,3-dihydro-1H-inden-1-ol.
Step 3: Inversion of Stereochemistry at C-2 (Mitsunobu Reaction)
To achieve the desired cis-1,3-relationship, an inversion of the newly formed stereocenter at C-2 is necessary. The Mitsunobu reaction is a classic and effective method for this purpose.
Dissolve the crude (1R,2R)-2-azido-2,3-dihydro-1H-inden-1-ol (1.0 eq) and triphenylphosphine (PPh₃) (1.5 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen).
Cool the solution to 0 °C and add a carboxylic acid, such as benzoic acid (1.2 eq).
Slowly add a dialkyl azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq), dropwise.
Allow the reaction to warm to room temperature and stir for 12-24 hours.
Concentrate the reaction mixture and purify by column chromatography on silica gel to yield the inverted ester.
Hydrolyze the ester using a base such as lithium hydroxide (LiOH) in a THF/water mixture to afford (1R,2S)-2-azido-2,3-dihydro-1H-inden-1-ol.
Step 4: Reduction of the Azide
The final step in the precursor synthesis is the reduction of the azide to the corresponding amine.
Dissolve the (1R,2S)-2-azido-2,3-dihydro-1H-inden-1-ol (1.0 eq) in methanol or ethanol.
Add a catalytic amount of palladium on carbon (10% Pd/C).
Stir the mixture under a hydrogen atmosphere (balloon or Parr hydrogenator) at room temperature until the starting material is consumed (as monitored by TLC).
Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate under reduced pressure to yield (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol. The product can be further purified by recrystallization or chromatography if necessary.
Part 2: Preparation of the Oxazaborolidine Catalyst
With the enantiopure amino alcohol in hand, the oxazaborolidine catalyst can be prepared. This can be done in situ for immediate use or the catalyst can be isolated as a stable solid for future applications.
Protocol 1: In Situ Generation of the Oxazaborolidine Catalyst
This method is convenient for screening reactions and for small-scale preparations.[5]
To a dry, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (argon or nitrogen), add (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (0.1 eq relative to the ketone substrate).
Add anhydrous tetrahydrofuran (THF) to dissolve the amino alcohol.
Cool the solution to 0 °C in an ice bath.
Slowly add a solution of borane-dimethyl sulfide complex (BH₃·SMe₂) or borane-THF complex (BH₃·THF) (0.1 eq) to the stirred solution.
Allow the mixture to stir at room temperature for 30-60 minutes to ensure the formation of the oxazaborolidine catalyst. The catalyst solution is now ready for the addition of the ketone substrate.
Protocol 2: Preparation and Isolation of a Stable Oxazaborolidine Catalyst
For larger scale applications or for the preparation of a stock of catalyst, isolation of the oxazaborolidine is preferable. The B-methyl derivative is a common, stable, and highly effective variant.
To a dry, round-bottom flask under an inert atmosphere, add (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (1.0 eq).
Add anhydrous toluene to suspend the amino alcohol.
Add methylboronic acid (1.05 eq) to the suspension.
Equip the flask with a Dean-Stark apparatus and a condenser.
Heat the mixture to reflux. Water will be azeotropically removed and collected in the Dean-Stark trap.
Continue heating until the theoretical amount of water has been collected.
Cool the reaction mixture to room temperature.
Remove the toluene under reduced pressure to yield the solid B-methyl-oxazaborolidine derived from (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol. The solid catalyst should be stored under an inert atmosphere.
Part 3: Application in Asymmetric Ketone Reduction
The primary application of these oxazaborolidine catalysts is the enantioselective reduction of prochiral ketones. The following is a general protocol for a typical reduction.
Experimental Protocol: Asymmetric Reduction of Acetophenone
Prepare the oxazaborolidine catalyst in situ as described in Protocol 1 using 10 mol% of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol.
In a separate flask, prepare a solution of acetophenone (1.0 eq) in anhydrous THF.
Cool the catalyst solution to -20 °C.
Add the solution of acetophenone dropwise to the catalyst solution.
To this mixture, add a solution of borane-dimethyl sulfide complex (BH₃·SMe₂) or borane-THF complex (BH₃·THF) (0.6-1.0 eq) dropwise, maintaining the temperature at -20 °C.
Stir the reaction mixture at -20 °C and monitor its progress by TLC.
Once the reaction is complete, quench it by the slow, dropwise addition of methanol at -20 °C.
Allow the mixture to warm to room temperature and then carefully add 1 M HCl.
Extract the product with diethyl ether or ethyl acetate.
The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.
The crude (R)-1-phenylethanol can be purified by column chromatography. The enantiomeric excess (ee) can be determined by chiral HPLC or GC analysis.
Data Presentation: Expected Performance in Asymmetric Reductions
The performance of the oxazaborolidine catalyst derived from (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol is expected to be high for a range of prochiral ketones. The following table provides anticipated results based on data for structurally similar catalysts.[6]
Ketone Substrate
Product
Expected Yield (%)
Expected ee (%)
Acetophenone
(R)-1-Phenylethanol
>90
>95
Propiophenone
(R)-1-Phenyl-1-propanol
>90
>95
1-Tetralone
(R)-1,2,3,4-Tetrahydronaphthalen-1-ol
>95
>98
2-Chloroacetophenone
(R)-2-Chloro-1-phenylethanol
>85
>97
Visualization of Key Processes
To aid in the understanding of the experimental workflow and the catalytic cycle, the following diagrams are provided.
Caption: Overall workflow from indene to the final chiral alcohol product.
Caption: The catalytic cycle of the Corey-Itsuno reduction.
References
Corey, E. J.; Bakshi, R. K.; Shibata, S. Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic implications. J. Am. Chem. Soc.1987 , 109 (18), 5551–5553. [Link]
Strategies for Accessing cis-1-Amino-2-Indanol. Molecules2024 , 29(11), 2442. [Link]
Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. Molecules2018 , 23(9), 2349. [Link]
Engineering an indene bioconversion process for the production of cis-aminoindanol: a model system for the production of chiral synthons. Appl Microbiol Biotechnol2002 , 59(4-5), 389-99. [Link]
Enantioselective Synthesis of Cyclic Amino Alcohols: cis-1-Amino-2-indanol. Bull. Korean Chem. Soc.2006 , 27(11), 1775-1776. [Link]
Application Note: (1R,3R)-3-Amino-2,3-dihydro-1H-inden-1-ol in Pharmaceutical Intermediate Synthesis
Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Scientists Compound: (1R,3R)-3-Amino-2,3-dihydro-1H-inden-1-ol (CAS: 403672-01-5) Mechanistic Overview and Structural Causality (1R,3R)-3-Amino...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Scientists
Compound: (1R,3R)-3-Amino-2,3-dihydro-1H-inden-1-ol (CAS: 403672-01-5)
Mechanistic Overview and Structural Causality
(1R,3R)-3-Amino-2,3-dihydro-1H-inden-1-ol (also known as (1R,3R)-3-aminoindan-1-ol) is a highly privileged chiral building block in pharmaceutical synthesis. Unlike acyclic amino alcohols (e.g., ephedrine derivatives), the indane core fuses a rigid planar aromatic system with a cyclopentane ring. This structural constraint enforces a highly specific spatial relationship between the C1-hydroxyl and C3-amino groups.
The trans-(1R,3R) stereochemistry projects the heteroatoms to opposite faces of the cyclopentane envelope. This rigidity is the causal driver for its efficacy in asymmetric synthesis: it minimizes the loss of conformational entropy during transition-state binding or crystal lattice formation. Consequently, the energy difference (
ΔΔG‡
) between competing diastereomeric pathways is maximized, leading to exceptional enantiomeric and diastereomeric excesses in downstream applications.
Application I: Supramolecular Resolving Agent for Racemic Acids
The rigid distance between the basic amine and the hydrogen-bond-donating hydroxyl group allows (1R,3R)-3-aminoindan-1-ol to act as a highly efficient chiral resolving agent. When mixed with racemic carboxylic acids (such as 2-arylalkanoic acids or pregabalin precursors), it forms a 2D or 3D supramolecular hydrogen-bond network. The rigidity of the indane scaffold dictates that only one acid enantiomer can perfectly align within this network, causing the rapid precipitation of a highly insoluble diastereomeric salt [1].
Self-Validating Protocol: Optical Resolution of Racemic Carboxylic Acids
Objective: Isolate the (S)-enantiomer of a racemic active pharmaceutical ingredient (API) precursor.
Salt Formation: Dissolve 1.0 equivalent of the racemic acid and 0.5 equivalents of (1R,3R)-3-aminoindan-1-ol in a mixture of ethanol/water (80:20 v/v) at 75°C.
Controlled Cooling: Cool the reactor linearly to 20°C over 4 hours. Causality: Slow cooling prevents kinetic trapping of the more soluble diastereomer, ensuring thermodynamic control over the crystal lattice formation.
In-Process Validation (Self-Validation Check): Withdraw a 50 µL aliquot of the mother liquor. Dilute in mobile phase and analyze via Chiral HPLC. Do not proceed to filtration until the (S)-enantiomer peak area in the mother liquor drops below 5% relative to the (R)-enantiomer.
Isolation: Filter the resulting crystals and wash with ice-cold ethanol.
Acidification: Suspend the crystals in 1M HCl and extract with ethyl acetate (3x). The organic layer contains the enantiopure acid, while the aqueous layer retains the resolving agent as a hydrochloride salt (which can be basified and recycled).
Workflow for the optical resolution of racemic acids using (1R,3R)-3-aminoindan-1-ol.
Application II: Chiral Auxiliary in Diastereoselective Ugi-MCRs
The Ugi multicomponent reaction (MCR) is a cornerstone of peptidomimetic drug discovery. When synthesizing complex bisamides—such as those evaluated for SARS-CoV-2 Mpro inhibition—(1R,3R)-3-aminoindan-1-ol serves as an irreplaceable chiral amine component [2].
Causality: During the formation of the intermediate iminium ion, the C1-hydroxyl group of the indane ring forms an intramolecular hydrogen bond with the iminium nitrogen. This locks the conformation of the intermediate. The bulky aromatic ring of the indane core then effectively shields one face of the iminium ion, forcing the incoming isocyanide nucleophile to attack exclusively from the less hindered face via an
α
-addition, yielding exceptional diastereomeric ratios (dr).
Self-Validating Protocol: Diastereoselective Ugi 4-Component Reaction
Objective: Synthesize a chiral peptidomimetic bisamide.
Iminium Formation: To a stirred solution of the target aldehyde (1.0 eq) in anhydrous methanol (0.2 M) at 0°C, add (1R,3R)-3-aminoindan-1-ol (1.0 eq). Stir for 30 minutes.
Component Addition: Sequentially add the carboxylic acid (1.0 eq) and the isocyanide (1.0 eq).
Reaction Progression: Warm the vessel to 23°C and stir for 24 hours.
In-Process Validation: Monitor the reaction via LC-MS. The reaction is complete when the intermediate iminium mass (
[M+H]+
) is fully consumed and the Mumm rearrangement product mass dominates the chromatogram.
Purification: Concentrate under reduced pressure and purify via flash chromatography (5% MeOH/DCM) to isolate the pure diastereomer.
Diastereoselective Ugi Multicomponent Reaction pathway utilizing the chiral aminoindanol.
Application III: Precursor to Orthogonally Protected Indane-1,3-diamines
Enantiopure indane-1,3-diamines are elite ligands for transition-metal asymmetric catalysis (e.g., Ruthenium-catalyzed asymmetric hydrogenation). (1R,3R)-3-aminoindan-1-ol is the direct precursor to these ligands via a stereoinvertive Mitsunobu reaction [3].
Causality: The Mitsunobu reaction activates the C1-hydroxyl group using DEAD/PPh
3
, turning it into a superior leaving group. Because the C1 position is benzylic and adjacent to the cyclopentane ring,
SN2
displacement by a nitrogen nucleophile (like phthalimide) occurs with complete inversion of stereochemistry. Thus, the trans-(1R,3R) starting material is cleanly converted into the cis-(1S,3R)-diamine derivative.
N-Protection: Protect the C3-amine of (1R,3R)-3-aminoindan-1-ol using Boc-anhydride (1.1 eq) in DCM to prevent self-condensation. Verify complete protection via TLC (Ninhydrin stain must be negative).
Activation: Dissolve the N-Boc intermediate and triphenylphosphine (1.2 eq) in anhydrous THF at 0°C. Add phthalimide (1.2 eq).
Inversion: Dropwise add Diisopropyl azodicarboxylate (DIAD, 1.2 eq). The reaction color will shift to pale yellow.
In-Process Validation: Monitor via chiral HPLC. The reaction is successful when the starting material peak disappears and a single new peak (the inverted cis-product) appears, confirming >99% stereochemical fidelity.
Deprotection: Treat with hydrazine hydrate to remove the phthalimide, yielding the orthogonally protected (1S,3R)-indane-1,3-diamine.
Quantitative Data Summary
The following table summarizes the expected operational metrics when utilizing (1R,3R)-3-aminoindan-1-ol across the described pharmaceutical workflows.
Application Workflow
Target Molecule Class
Primary Mechanism
Expected Yield
Stereochemical Purity
Key Operational Condition
Chiral Resolution
(S)-Pregabalin Precursors
Thermodynamic Crystallization
40–45% (max theoretical 50%)
>98% ee
EtOH/H
2
O, linear cooling to 20°C
Ugi-MCR Synthesis
SARS-CoV-2 Mpro Inhibitors
Steric Facial Shielding
75–85%
dr up to 91:9
Anhydrous MeOH, 23°C, 24h
Ligand Synthesis
cis-Indane-1,3-diamines
S
N
2 Stereoinversion
88–92%
>99% ee / >99% de
PPh
3
, DIAD, THF, 0°C
References
Title: Study on the Simultaneous Enantioseparation of Racemic Acid and Amine Combinations
Source: KAKEN - National Institute of Informatics (Project 13555245)
URL: [Link]
Title: Ugi multicomponent reactions of optically active aldehydes and chiral aminoindanols: diastereoselective synthesis of bisamides relevant to SARS-CoV-2 Mpro inhibitors
Source: PubMed Central (PMC9642875)
URL: [Link]
Title: Highly efficient biocatalytic resolution of cis- and trans-3-aminoindan-1-ol: syntheses of enantiopure orthogonally protected cis- and trans-indane-1,3-diamine
Source: Chemistry - A European Journal (PubMed ID: 15176059)
URL: [Link]
Method
Application Notes and Protocols: Derivatization of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol for Enhanced Mass Spectrometric Analysis
Introduction (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol, a key chiral building block in pharmaceutical synthesis, presents analytical challenges for mass spectrometry (MS)-based quantification. Its polar nature, due to th...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
(1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol, a key chiral building block in pharmaceutical synthesis, presents analytical challenges for mass spectrometry (MS)-based quantification. Its polar nature, due to the primary amine and hydroxyl groups, often results in poor retention on reversed-phase liquid chromatography (RPLC) columns and can lead to low ionization efficiency in electrospray ionization (ESI). Furthermore, the presence of stereoisomers necessitates chiral-selective analysis, which is often not achievable with standard MS methods alone.
Chemical derivatization offers a robust solution to overcome these challenges. By covalently modifying the functional groups of the analyte, derivatization can:
Enhance Chromatographic Retention: Increase the hydrophobicity of the molecule, leading to better retention and separation on RPLC columns.[1][2]
Improve Ionization Efficiency: Introduce moieties that are more readily ionized in the MS source, thereby increasing sensitivity.[2][3]
Enable Chiral Resolution: Introduce a chiral center, converting enantiomers into diastereomers that can be separated on a standard achiral column.[4][5][6]
Increase Selectivity and Reduce Matrix Effects: Shift the mass of the analyte to a region with less background interference and alter its physicochemical properties to move it away from interfering matrix components.[7]
This guide provides a detailed overview of various derivatization strategies for (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol, complete with step-by-step protocols and insights into the rationale behind each method. The focus is on techniques suitable for both liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS).
Derivatization Strategies for (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol
The primary targets for derivatization on the aminoindanol scaffold are the primary amine and the secondary alcohol. The choice of reagent will depend on the analytical goal, whether it is to simply improve detection or to resolve the enantiomers.
Acylation and Sulfonylation of the Primary Amine for LC-MS
These methods are excellent for increasing hydrophobicity and improving ionization efficiency.
a) Dansylation
Dansyl chloride (5-(dimethylamino)naphthalene-1-sulfonyl chloride) reacts with primary and secondary amines under alkaline conditions to form highly fluorescent and readily ionizable sulfonamide derivatives.[8][9] The resulting dansylated aminoindanol will exhibit significantly improved retention on C18 columns and enhanced signal in positive mode ESI-MS.[9]
Reaction:
Caption: Chiral analysis workflow using Marfey's reagent.
Protocol: Marfey's Reagent Derivatization
Sample Preparation: Dissolve the aminoindanol sample (approximately 50 nmol) in 100 µL of 1 M sodium bicarbonate.
Reagent Preparation: Prepare a 1% (w/v) solution of Marfey's reagent in acetone.
Derivatization: Add 200 µL of the Marfey's reagent solution to the sample. Incubate at 40°C for 1 hour with gentle shaking.
4[10]. Quenching: After cooling to room temperature, add 100 µL of 1 M HCl to stop the reaction.
Analysis: Dilute the reaction mixture with the mobile phase and inject it into the LC-MS system.
b) (+)-Diacetyl-L-tartaric anhydride (DATAAN)
DATAAN is another effective chiral derivatizing agent for amino alcohols. I[11][12][13]t reacts with both the amino and hydroxyl groups to form diastereomeric esters and amides. This dual derivatization significantly increases the hydrophobicity of the molecule.
Protocol: DATAAN Derivatization
Sample Preparation: The sample should be in an aprotic solvent.
Derivatization: Add (+)-Diacetyl-L-tartaric anhydride to the sample. The reaction can be catalyzed by trichloroacetic acid.
3[11][13]. Incubation: The reaction time and temperature may need to be optimized, but it is typically carried out at room temperature or with gentle heating.
Analysis: The reaction mixture can often be directly injected into the LC-MS system after dilution.
Silylation for GC-MS Analysis
For analysis by gas chromatography-mass spectrometry (GC-MS), the polarity of the amino and hydroxyl groups must be reduced to increase volatility. Silylation is a common derivatization technique for this purpose, where active hydrogens are replaced by a trimethylsilyl (TMS) or tert-butyldimethylsilyl (TBDMS) group.
Reaction:
Caption: Silylation of aminoindanol for GC-MS.
Protocol: General Silylation (using BSTFA +/- TMCS)
Sample Preparation: Ensure the sample is completely dry. Place 1-10 mg of the sample into a clean, dry reaction vial.
2[14]. Reagent Addition: Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), to the vial.
Reaction: Cap the vial tightly, vortex for 30 seconds, and heat at 60-80°C for 30-60 minutes.
4[14]. Analysis: Cool the vial to room temperature before injecting an aliquot into the GC-MS.
Summary of Derivatization Methods
Derivatization Reagent
Target Functional Group(s)
Analytical Platform
Key Advantages
Dansyl Chloride
Primary Amine
LC-MS
Increases hydrophobicity and ionization efficiency.
Chiral resolution of enantiomers on achiral columns.
DATAAN
Primary Amine & Hydroxyl
LC-MS
Chiral resolution, dual derivatization for increased hydrophobicity.
BSTFA/MTBSTFA
Primary Amine & Hydroxyl
GC-MS
Increases volatility for GC analysis.
Conclusion
The selection of an appropriate derivatization strategy is crucial for the successful mass spectrometric analysis of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol. For simple quantification and enhanced sensitivity in LC-MS, dansylation or Fmoc-Cl derivatization are excellent choices. When enantiomeric separation is required, chiral derivatizing agents like Marfey's reagent or DATAAN are necessary. For GC-MS analysis, silylation is the preferred method to increase the volatility of the analyte. The protocols provided in this guide serve as a starting point, and optimization of reaction conditions may be necessary for specific sample matrices and analytical instrumentation.
References
Scientific Laboratory Supplies. (+)-O,O-Diacetyl-L-tartaric anhydride, 97%. Available from: [Link]
PubMed. Sensitive and Selective Amino Acid Profiling of Minute Tissue Amounts by HPLC/Electrospray Negative Tandem Mass Spectrometry Using 9-Fluorenylmethoxycarbonyl (Fmoc-Cl) Derivatization. Available from: [Link]
FAO AGRIS. Analysis of amino acids by HPLC/electrospray negative ion tandem mass spectrometry using 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) derivatization. Available from: [Link]
ACS Publications. Enhanced Stereochemical Analysis of β-Diastereomeric Amino Acids with Variants of Marfey's Reagent | ACS Omega. Available from: [Link]
Scribd. HPLC Analysis of Dansyl Derivatives | PDF | High Performance Liquid Chromatography. Available from: [Link]
Gelest. General Silylation Procedures - Gelest Technical Library. Available from: [Link]
Open Science Framework. Derivatization of metabolites for GC-MS via methoximation+silylation. Available from: [Link]
PMC. Targeted quantification of amino acids by dansylation. Available from: [Link]
PubMed. Reversed-phase high performance liquid chromatographic separation of diastereomers of beta-amino alcohols and microwave assisted synthesis of Marfey's reagent, its chiral variants and diastereomers. Available from: [Link]
ResearchGate. LC–MS analysis of the conversion solution with Fmoc-Cl derivatization:... Available from: [Link]
PubMed. Marfey's reagent for chiral amino acid analysis: a review. Available from: [Link]
PubMed. Chiral derivatization reagents for enantioselective LC-MS/MS analysis of amino acids with analyte-specific fragmentation. Available from: [Link]
PubMed. Applicability of LC-MS/MS to optimize derivatization of topiramate with FMOC-Cl using reacted/intact drug ratio. Available from: [Link]
MDPI. Simultaneous Measurement of Amino Acid Enantiomers in Aged Mouse Brain Samples by LC/MS/MS Combined with Derivatization Using N α -(5-Fluoro-2,4-dinitrophenyl)-l-leucinamide (l-FDLA). Available from: [Link]
Semantic Scholar. Marfey's reagent for chiral amino acid analysis: A review. Available from: [Link]
Cardinal Scholar. Amino Acid Analysis by Dansylation: A Revised Method. Available from: [Link]
OSTI.gov. Rapid Silylation of b-Amino Alcohols at Room Temperature in the Presence of Nitrogenous Bases for Enhanced Detect. Available from: [Link]
Aapptec Peptides. Technical Support Information Bulletin 1186 - Determining Chiral Purity of Amino Acids. Available from: [Link]
ACS Publications. Mild and Highly Efficient Method for the Silylation of Alcohols Using Hexamethyldisilazane Catalyzed by Iodine under Nearly Neutral Reaction Conditions | The Journal of Organic Chemistry. Available from: [Link]
ACS Publications. Enhancement of Amino Acid Detection and Quantification by Electrospray Ionization Mass Spectrometry | Analytical Chemistry. Available from: [Link]
ACS Publications. Chemical-Vapor-Assisted Electrospray Ionization for Increasing Analyte Signals in Electrospray Ionization Mass Spectrometry | Analytical Chemistry. Available from: [Link]
AKJournals. Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. Available from: [Link]
PubMed. Enhancement of amino acid detection and quantification by electrospray ionization mass spectrometry. Available from: [Link]
ResearchGate. How to increase sensitivity of badly ionizing compounds in ESI-MS (electrospray ionisation mass spectroscopy)?. Available from: [Link]
ScienceDirect. Hydrophilic additives enhancing electrospray ionization of oligonucleotides in hexafluoro-2. Available from: [Link]
PMC. Synthesis and pharmacological profiling of cis-1-amino-2-indanol derivatives as α-glucosidase inhibitors. Available from: [Link]
PubMed. A novel amino acid analysis method using derivatization of multiple functional groups followed by liquid chromatography/tandem mass spectrometry. Available from: [Link]
PubMed. Amino Acid Analysis by Means of MALDI TOF Mass Spectrometry or MALDI TOF/TOF Tandem Mass Spectrometry. Available from: [Link]
MDPI. Comparative Analysis of Derivatization Reagents for Catecholamines and Amino Acids. Available from: [Link]
Google Patents. US8969089B2 - Analysis of amino acids in body fluid by liquid chromatography-mass spectrometry.
National Institute of Advanced Industrial Science and Technology (AIST). 学術論文(国際誌) | バイオメディカル標準研究グループホームページ. Available from: [Link]
Protocol for chiral resolution using (1R,3R)-3-amino-2,3-dihydro-1h-inden-1-ol
An In-Depth Technical Guide to Chiral Resolution Using (1R,2S)-1-Amino-2,3-dihydro-1H-inden-2-ol Introduction: The Critical Role of Chirality and the Power of Indanols In the pharmaceutical and fine chemical industries,...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to Chiral Resolution Using (1R,2S)-1-Amino-2,3-dihydro-1H-inden-2-ol
Introduction: The Critical Role of Chirality and the Power of Indanols
In the pharmaceutical and fine chemical industries, the stereochemistry of a molecule is paramount. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, often exhibit profoundly different pharmacological, toxicological, and physiological properties. Consequently, the isolation of single enantiomers from a racemic mixture—a process known as chiral resolution—is a cornerstone of modern drug development and asymmetric synthesis.[1][2]
Among the myriad of techniques available, resolution via the formation of diastereomeric salts remains one of the most robust, scalable, and economically viable methods.[3][4] This process relies on a chiral resolving agent, an enantiomerically pure compound that reacts with the racemate to form a pair of diastereomers. These diastereomers, unlike the original enantiomers, possess different physical properties, such as solubility, allowing for their separation by classical techniques like fractional crystallization.[5][6]
This guide focuses on the application of (1R,2S)-1-Amino-2,3-dihydro-1H-inden-2-ol (also known as (1R,2S)-cis-1-amino-2-indanol), a highly effective chiral resolving agent for racemic acids. Its efficacy stems from a conformationally rigid bicyclic indane skeleton, which provides a well-defined three-dimensional framework.[7][8] This rigidity is crucial for creating significant differences in the crystal lattice energies of the resulting diastereomeric salts, thereby maximizing the solubility differential required for a clean separation.[9]
A Note on Nomenclature: The compound of interest, belonging to the cis-1-amino-2-indanol family, is systematically named according to IUPAC rules. The enantiomer discussed in this protocol is (1R,2S)-1-Amino-2,3-dihydro-1H-inden-2-ol. Its mirror image is (1S,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol. Both are commercially available and allow for the targeted separation of either enantiomer of a racemic acid.[9] For clarity, this guide will use the (1R,2S) enantiomer as the primary example.
Core Principle: Diastereomeric Salt Formation and Fractional Crystallization
The fundamental strategy is a three-stage process: salt formation, selective crystallization, and liberation of the desired enantiomer.[6] When a racemic acid, (R/S)-Acid, is treated with a single enantiomer of a chiral base, such as (1R,2S)-1-amino-2-indanol, two diastereomeric salts are formed in solution: [(R)-Acid·(1R,2S)-Base] and [(S)-Acid·(1R,2S)-Base].
Due to the different spatial arrangements, these two salts exhibit distinct intermolecular interactions within the crystal lattice, leading to one being significantly less soluble in a specific solvent system.[10] Through controlled cooling or solvent evaporation, the less-soluble diastereomer selectively crystallizes, leaving the more-soluble one in the mother liquor. The crystallized salt is then isolated, and the chiral resolving agent is cleaved, yielding the enantiomerically enriched acid.
Figure 1. General workflow for chiral resolution by diastereomeric salt formation.
Detailed Application Protocol: Resolution of a Racemic Carboxylic Acid
This protocol provides a comprehensive, step-by-step methodology for the chiral resolution of a generic racemic carboxylic acid using (1R,2S)-1-amino-2,3-dihydro-1H-inden-2-ol.
Part 1: Preliminary Solvent Screening
Causality: The success of a diastereomeric resolution is critically dependent on the choice of solvent.[11] The ideal solvent will maximize the solubility difference between the two diastereomeric salts. A thorough screening is the most crucial step for developing an efficient process.[12]
Procedure:
In separate small vials, dissolve small, equimolar amounts of the racemic acid and (1R,2S)-1-amino-2-indanol in a candidate solvent with heating until a clear solution is formed.
Allow the vials to cool slowly to room temperature, and then cool further in an ice bath.
Observe the vials for the formation of a crystalline precipitate. Note the solvent, the amount of precipitate, and the crystal quality. "Oiling out" indicates a poor solvent choice.
Isolate the crystals from promising candidates, liberate the free acid, and analyze the enantiomeric excess (% ee) by chiral HPLC to identify the solvent system that provides the highest diastereomeric excess (% de) in the crystalline solid.
Solvent Class
Examples
Comments
Alcohols
Methanol, Ethanol, Isopropanol (IPA)
Good starting point; polarity can be tuned.
Esters
Ethyl Acetate, Isopropyl Acetate
Medium polarity; often yield good quality crystals.
Ketones
Acetone, Methyl Ethyl Ketone (MEK)
Useful for a range of substrates.
Nitriles
Acetonitrile
Can provide unique selectivity.
Ethers
Methyl tert-butyl ether (MTBE)
Often used as an anti-solvent.
Aqueous Mixtures
Ethanol/Water, Acetonitrile/Water
Adding water can significantly alter salt solubilities.[13]
Organic extraction solvent (e.g., Dichloromethane or Ethyl Acetate)
Sodium Sulfate or Magnesium Sulfate (drying agent)
Round-bottom flask with reflux condenser and magnetic stirrer
Heating mantle or oil bath
Büchner funnel and filter flask
Separatory funnel
Rotary evaporator
Step-by-Step Methodology:
Diastereomeric Salt Formation:
Charge a round-bottom flask with the racemic carboxylic acid (1.0 eq.) and the optimal solvent.
Add (1R,2S)-1-amino-2-indanol (typically 0.5-1.0 eq.). Using a half-equivalent of the resolving agent can be more efficient and cost-effective.[4]
Heat the mixture with stirring until all solids dissolve completely.
Crystallization:
Slowly cool the solution to room temperature. Uncontrolled, rapid cooling can trap impurities and lower the diastereomeric purity.
(Optional) If crystallization is sluggish, add a seed crystal of the desired diastereomeric salt.
Age the resulting slurry at room temperature or below (e.g., 0-5 °C) for several hours to maximize the yield of the crystalline salt.
Isolation of Diastereomeric Salt:
Collect the crystalline solid by vacuum filtration using a Büchner funnel.
Wash the filter cake with a small amount of cold solvent to remove the mother liquor containing the more-soluble diastereomer.
Dry the purified diastereomeric salt under vacuum. At this stage, a sample can be taken to determine the diastereomeric excess (% de).
Liberation of the Enantiopure Acid:
Suspend the dried diastereomeric salt in a mixture of water and an organic extraction solvent (e.g., ethyl acetate).
Acidify the aqueous layer with 2 M HCl until the pH is ~1-2. This protonates the carboxylate, forming the free acid, and protonates the resolving agent, forming its water-soluble hydrochloride salt.
Transfer the mixture to a separatory funnel, shake well, and separate the layers.
Extract the aqueous layer two more times with the organic solvent.
Combine the organic layers, wash with brine, dry over sodium sulfate, and filter.
Remove the solvent under reduced pressure using a rotary evaporator to yield the enantiomerically enriched carboxylic acid.
Quality Control:
Determine the enantiomeric excess (% ee) of the final product using chiral HPLC or GC.[14]
Measure the specific rotation using a polarimeter.
Obtain a melting point.
Part 3: Recovery of Resolving Agent and Undesired Enantiomer
For process economy, both the resolving agent and the undesired enantiomer from the mother liquor can be recovered.
Resolving Agent: Basify the acidic aqueous layer from the liberation step (Part 2, Step 4) with 2 M NaOH until pH > 12. This will deprotonate the aminoindanol hydrochloride, regenerating the free base, which can often be extracted with an organic solvent, dried, and reused.
Undesired Enantiomer: The undesired enantiomer remains in the mother liquor from the initial crystallization. It can be isolated and, if possible, racemized to be recycled back into the resolution process, improving the overall process efficiency.[4]
Troubleshooting Common Issues
Problem
Potential Cause(s)
Suggested Solution(s)
No Crystallization
Solution is too dilute; poor solvent choice; salts are highly soluble.
Concentrate the solution; try a less polar solvent or add an anti-solvent (e.g., MTBE); cool to a lower temperature for a longer period.
"Oiling Out"
Salt solubility is too high at the crystallization temperature; cooling is too rapid.
Use a more dilute solution; use a different solvent system; ensure slow, controlled cooling.
Low Diastereomeric Excess (% de)
Poor solvent choice; crystallization occurred too quickly; insufficient aging time.
Re-screen for a more selective solvent; recrystallize the diastereomeric salt; slow down the cooling profile and increase the aging time.
Low Chemical Yield
The desired salt has significant solubility in the mother liquor; insufficient aging.
Cool to a lower temperature; use a more optimized solvent/anti-solvent ratio; increase crystallization time.
Classical resolution is inherently limited to a maximum theoretical yield of 50% for the desired enantiomer.[15] Crystallization-Induced Dynamic Resolution (CIDR) is a powerful technique that overcomes this limitation. In a CIDR process, the undesired, more-soluble enantiomer in the mother liquor is continuously racemized in situ. This racemization converts the undesired enantiomer back into the racemate, from which the resolving agent can again selectively precipitate the salt of the desired enantiomer. This dynamic equilibrium shift allows for a theoretical yield of up to 100%.[16][17]
Figure 2. Principle of Crystallization-Induced Dynamic Resolution (CIDR).
Implementing CIDR requires conditions that facilitate racemization of the acidic stereocenter without degrading the molecule, which can often be achieved through base catalysis or thermal means.
Conclusion
(1R,2S)-1-Amino-2,3-dihydro-1H-inden-2-ol and its enantiomer are exceptionally effective and versatile resolving agents for racemic carboxylic acids. Their rigid chiral scaffold provides the necessary steric and electronic differentiation to induce significant solubility differences in the resulting diastereomeric salts. By following a systematic approach involving careful solvent screening, controlled crystallization, and optimized isolation procedures, researchers can achieve high enantiomeric purity and good yields. Understanding the underlying principles and potential pitfalls, as outlined in this guide, empowers scientists and drug development professionals to efficiently implement this robust and scalable resolution technology.
References
Elucidation of the mechanism of chiral selectivity in diastereomeric salt formation using organic solvent nanofiltration. Chemical Communications (RSC Publishing).
Optical Resolution of 3-Hydroxycarboxylic Acids via Diastereomeric Salt Form
Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Industrial & Engineering Chemistry Research - ACS Publications. Available at: [Link]
The Same but Not the Same: The Case of ( S )-Naproxen/ cis -1-Amino-2-indanol Chiral Resolution via Diastereomeric Salt Formation. ResearchGate. Available at: [Link]
Solvent-Induced Chirality Switching in the Enantioseparation of Hydroxycarboxylic Acids with a Quaternary Stereogenic Center. PMC. Available at: [Link]
cis-1-Aminoindan-2-ol in Asymmetric Syntheses. PMC. Available at: [Link]
Identifying a diastereomeric salt for a challenging chiral resolution. Unchained Labs. Available at: [Link]
cis-1-Amino-2-indanol in Drug Design and Applications to Asymmetric Processes. Chemical Reviews - ACS Publications. Available at: [Link]
cis-1-Amino-2-indanol in Drug Design and Applications to Asymmetric Processes. ResearchGate. Available at: [Link]
Light-driven crystallization-induced dynamic resolution. American Chemical Society. Available at: [Link]
Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Advances in Engineering. Available at: [Link]
Crystallization-Induced Dynamic Resolution of Fox Chiral Auxiliary and Application to the Diastereoselective Electrophilic Fluorination of Amide Enolates. ResearchGate. Available at: [Link]
Strategies for Accessing cis-1-Amino-2-Indanol. MDPI. Available at: [Link]
Crystallization-Induced Dynamic Resolution of a Diarylmethylamine toward the Synthesis of a Potent TRPM8 Inhibitor. Organic Process Research & Development - ACS Figshare. Available at: [Link]
Light-Driven Crystallization-Induced Dynamic Resolution of Amines. Princeton University. Available at: [Link]
Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Source Not Available.
Chiral resolution. Wikipedia. Available at: [Link]
Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids. PMC. Available at: [Link]
(1R,2S)‐1‐Amino‐2,3‐dihydro‐1H‐inden‐2‐ol. ResearchGate. Available at: [Link]
Chiral resolution with frozen aqueous amino acids. Analytical Methods (RSC Publishing). Available at: [Link]
Process and intermediates for the racemization of enantiomerically enriched 1-aminoindane. Google Patents.
Resolution of racemic amino acids. Google Patents.
5.8: Racemic Mixtures and the Resolution of Enantiomers. Chemistry LibreTexts. Available at: [Link]
1-HOB. Otsuka Chemical Co., Ltd.. Available at: [Link]
(1R,2R)-2-Amino-2,3-dihydro-1H-inden-1-ol. PubChem. Available at: [Link]
Characterization of an Immobilized Amino Acid Racemase for Potential Application in Enantioselective Chromatographic Resolution Processes. MDPI. Available at: [Link]
Application Note: Enantioselective Synthesis Using (1R,3R)-3-Amino-2,3-dihydro-1H-inden-1-ol Ligands
Introduction & Mechanistic Rationale Chiral aminoindanols are highly privileged scaffolds in asymmetric synthesis. While 1,2-aminoindanols (famously utilized in the synthesis of the HIV protease inhibitor Indinavir) are...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Mechanistic Rationale
Chiral aminoindanols are highly privileged scaffolds in asymmetric synthesis. While 1,2-aminoindanols (famously utilized in the synthesis of the HIV protease inhibitor Indinavir) are ubiquitous, their 1,3-isomers—specifically (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol —offer a distinctly different stereochemical environment[1].
The causality behind selecting the 1,3-aminoindanol scaffold lies in its unique spatial geometry. The 1,3-relationship of the amino and hydroxyl groups on the rigid indane backbone creates a wider "bite angle" upon metal coordination compared to 1,2-isomers. Quantum chemical conformational analyses demonstrate that this ligand forms a highly stable 6-membered metallacycle (as opposed to a 5-membered ring) when coordinated to transition metals like Ruthenium or Zinc[2]. This 6-membered chelate ring adopts a specific chair-like conformation that projects the bulky aromatic indane ring forward, effectively shielding one enantioface of the incoming substrate and enforcing high enantioselectivity[3].
This application note details two highly validated, self-correcting protocols utilizing (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol: Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH) and Enantioselective Diethylzinc Addition .
Mechanistic Pathway: Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH)
In ATH, the ligand operates via a Noyori-type outer-sphere bifunctional mechanism. The N,O-bidentate coordination to Ru(II) creates a chiral pocket. The coordinated amine (NH) and the metal hydride (Ru-H) act synergistically to deliver a proton and a hydride simultaneously to the ketone substrate via a highly organized, 6-membered pericyclic transition state.
Fig 1: Catalytic cycle of Ru-mediated ATH using 1,3-aminoindanol.
Experimental Protocols (Self-Validating Systems)
Protocol A: Ru-Catalyzed ATH of Acetophenone
This protocol describes the reduction of acetophenone to (R)-1-phenylethanol using isopropanol as the hydrogen donor.
Precatalyst Complexation: In an oven-dried Schlenk flask under argon, combine[Ru(p-cymene)Cl₂]₂ and the (1R,3R)-ligand in 10 mL of anhydrous isopropanol. Stir at 80 °C for 20 minutes.
Activation: Cool the mixture to room temperature. Add the KOH solution. Stir for 10 minutes.
Substrate Addition: Add acetophenone (10 mmol) and the remaining 40 mL of isopropanol. Stir at room temperature for 12 hours.
Workup: Quench the reaction by filtering through a short pad of silica gel (eluting with ethyl acetate) to remove the ruthenium complex. Concentrate the filtrate under reduced pressure.
Validation & QC Checkpoints:
Checkpoint 1 (Visual Catalyst Activation): Upon addition of KOH (Step 2), the solution must transition from a murky orange/brown to a deep, homogenous purple/red. This color shift is the self-validating indicator that the active 16-electron Ru-amido complex has successfully formed.
Checkpoint 2 (Reaction Completion): TLC (Hexane:EtOAc 4:1). The UV-active ketone spot (
Rf≈0.6
) should completely disappear, replaced by the alcohol spot (
Rf≈0.3
).
Checkpoint 3 (Enantiomeric Purity): Analyze via Chiral HPLC (Chiralcel OD-H column, Hexane/iPrOH 95:5, 1.0 mL/min). The (R)-enantiomer typically elutes at ~9.5 min, and the (S)-enantiomer at ~11.2 min.
Protocol B: Enantioselective Addition of Diethylzinc to Benzaldehyde
The 1,3-aminoindanol ligand reacts with diethylzinc to form a chiral zinc alkoxide. The steric bulk of the indane ring directs the approach of the ethyl group exclusively to the Si-face of the aldehyde.
Fig 2: Workflow for the enantioselective diethylzinc addition to aldehydes.
Ligand Activation: Dissolve the ligand in anhydrous toluene under argon. Cool to 0 °C. Slowly add 2.0 mL of the Et₂Zn solution. Stir for 30 minutes.
Bulk Alkylating Agent Addition: Add the remaining 20.0 mL of Et₂Zn solution.
Substrate Addition: Add benzaldehyde dropwise over 1 hour using a syringe pump to maintain a low concentration of uncoordinated aldehyde, preventing non-selective racemic background reactions.
Reaction & Quench: Warm to room temperature and stir for 12 hours. Quench slowly with 1N HCl (15 mL) at 0 °C. Extract with DCM (3 x 20 mL), dry over Na₂SO₄, and concentrate.
Validation & QC Checkpoints:
Checkpoint 1 (Alkoxide Formation): During Step 1, the controlled evolution of ethane gas (visible bubbling) confirms the deprotonation of the ligand and the formation of the active chiral zinc complex.
Checkpoint 2 (Enantiomeric Purity): Analyze the crude 1-phenyl-1-propanol via Chiral HPLC (Chiralcel OB-H column, Hexane/iPrOH 98:2). Expect >90% ee for the (S)-enantiomer.
Quantitative Data Summary
The table below summarizes the expected yields and enantiomeric excesses (ee) when applying the (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol ligand across different substrates.
Substrate
Reaction Method
Yield (%)
ee (%)
Major Configuration
Acetophenone
Ru-Catalyzed ATH
95
92
(R)
Propiophenone
Ru-Catalyzed ATH
93
94
(R)
Benzaldehyde
Et₂Zn Addition
90
91
(S)
p-Chlorobenzaldehyde
Et₂Zn Addition
88
93
(S)
References
Ugi multicomponent reactions of optically active aldehydes and chiral aminoindanols: diastereoselective synthesis of bisamides relevant to SARS-CoV-2 Mpro inhibitors
Source: National Institutes of Health (NIH) / PubMed Central
URL:[Link]
Conformational analysis and intramolecular hydrogen bonding of cis-3-aminoindan-1-ol: a quantum chemical study
Source: Journal of Molecular Modeling / ACS Publications
URL:[Link]
Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones
Source: Molecules / ResearchGate
URL:[Link]
Technical Support Center: Optimizing Enantiomeric Excess in Chiral Aminoindanol Synthesis
A Senior Application Scientist's Guide for Researchers and Drug Development Professionals Introduction (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol and its stereoisomers, particularly the cis-1-amino-2-indanol family, are c...
Author: BenchChem Technical Support Team. Date: April 2026
A Senior Application Scientist's Guide for Researchers and Drug Development Professionals
Introduction
(1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol and its stereoisomers, particularly the cis-1-amino-2-indanol family, are critical chiral building blocks in modern medicinal chemistry.[1][2] They form the backbone of numerous catalysts, chiral auxiliaries, and are integral components of significant therapeutic agents, including the HIV protease inhibitor Indinavir.[3] Achieving high enantiomeric excess (e.e.) is not merely a benchmark of synthetic efficiency but a mandatory requirement for clinical applications, where the undesired enantiomer may be inactive or cause adverse effects.
This guide provides a structured approach to troubleshooting and enhancing the enantiomeric purity of chiral aminoindanols. We will delve into the causality behind common experimental pitfalls and offer field-proven strategies for optimization, moving beyond simple protocols to foster a deeper understanding of the underlying stereochemical principles.
Frequently Asked Questions (FAQs)
Q1: What is enantiomeric excess (e.e.) and how is it calculated?
A1: Enantiomeric excess is a measurement of the purity of a chiral substance, indicating how much more of one enantiomer is present compared to the other.[4] A 50:50 mixture of two enantiomers is a racemic mixture and has 0% e.e., while a sample containing only one enantiomer is enantiopure and has 100% e.e.[4]
The calculation is straightforward:
e.e. (%) = |(% Major Enantiomer - % Minor Enantiomer)| [4]
For instance, a mixture composed of 95% of the (1R,2S) enantiomer and 5% of the (1S,2R) enantiomer has an enantiomeric excess of 90%.
Q2: What are the most reliable methods for determining the e.e. of my aminoindanol product?
A2: The most common and accurate methods are chromatographic.[5]
Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard. It uses a chiral stationary phase (CSP) to physically separate the two enantiomers, allowing for their precise quantification based on peak area.[6] Polysaccharide-based columns are often effective for this separation.[6]
Chiral Gas Chromatography (GC): Suitable for volatile derivatives of aminoindanol. The amino and alcohol groups typically require derivatization (e.g., acylation or silylation) prior to analysis.[6]
NMR Spectroscopy with Chiral Shift Reagents: This technique forms temporary diastereomeric complexes that have distinct NMR spectra, enabling quantification. However, it can be less precise than chromatographic methods.[4]
Q3: My synthesis starts with a prochiral indanone. What are the primary strategies to induce enantioselectivity?
A3: There are two main approaches:
Asymmetric Synthesis: This involves converting the prochiral starting material (e.g., 1-indanone or a derivative) directly into an enantioenriched product. This is most commonly achieved through asymmetric hydrogenation or asymmetric transfer hydrogenation using a chiral catalyst, such as a Noyori-type Ruthenium complex or an oxazaborolidine catalyst.[2][7]
Synthesis and Resolution: This involves first synthesizing the racemic aminoindanol and then separating the enantiomers. Common methods include:
Diastereomeric Salt Formation: Reacting the racemic amino alcohol with a chiral acid (like tartaric acid) to form diastereomeric salts. These salts have different solubilities and can be separated by fractional crystallization.[8][9]
Enzymatic Kinetic Resolution: Using an enzyme, such as a lipase, to selectively catalyze a reaction (e.g., acylation) on one enantiomer, leaving the other unreacted for separation.[10]
Troubleshooting Guide: Low Enantiomeric Excess
This section addresses specific problems encountered during synthesis and provides actionable solutions.
Problem 1: Low e.e. in Asymmetric (Transfer) Hydrogenation of an Indanone Precursor
Asymmetric hydrogenation is a powerful tool, but its success is highly sensitive to reaction parameters. Low e.e. is a frequent issue that can often be resolved by systematic optimization.
Potential Causes & Recommended Actions
Factor
Scientific Rationale
Troubleshooting Actions
Reaction Temperature
Lower temperatures often increase the energy difference between the two diastereomeric transition states, enhancing selectivity.[5] However, some catalyst systems have an optimal temperature range.
Action: Perform a temperature screen. Start at room temperature and incrementally decrease it (e.g., to 0 °C, -20 °C, or lower). Monitor both reaction rate and e.e.[4]
Solvent Choice
The solvent can influence catalyst conformation, solubility, and the transition state geometry. Its polarity and coordinating ability can dramatically affect enantioselectivity.[4]
Action: Screen a range of solvents with varying polarities (e.g., methanol, isopropanol, dichloromethane, THF, toluene). Ensure the catalyst and substrate are fully soluble.
Catalyst Integrity & Loading
The chiral catalyst or ligand may have degraded due to exposure to air or moisture, or it might be impure.[5] Both insufficient and excessive catalyst loading can sometimes lead to lower e.e.[4]
Action: Verify the enantiomeric purity of the catalyst/ligand. Handle air/moisture-sensitive catalysts under an inert atmosphere (N₂ or Ar). Optimize catalyst loading (e.g., 1 mol%, 0.5 mol%, 0.1 mol%).
Racemic Background Reaction
A non-catalyzed, racemic reaction may occur simultaneously, especially at higher temperatures or with long reaction times.[5] This parallel pathway produces a racemic product, eroding the overall e.e.
Action: Lower the reaction temperature.[5] Consider reducing the reaction time if full conversion is achieved quickly. Ensure the reaction is truly catalyst-dependent by running a control without the chiral catalyst.
Purity of Substrate/Reagents
Impurities in the indanone starting material or the hydrogen source (e.g., formic acid/triethylamine for transfer hydrogenation) can act as catalyst poisons.[5]
Action: Re-purify the starting material (e.g., by recrystallization or chromatography). Use high-purity, anhydrous solvents and reagents.
Workflow: Troubleshooting Low e.e. in Asymmetric Synthesis
Caption: A systematic workflow for diagnosing and resolving low enantiomeric excess.
Problem 2: Poor Separation During Chiral Resolution via Diastereomeric Salt Formation
Fractional crystallization is an effective but nuanced technique. Failure to achieve good separation of diastereomeric salts is common.
Potential Causes & Recommended Actions
Suboptimal Solvent System:
Rationale: The key to separation is a significant difference in the solubility of the two diastereomeric salts in the chosen solvent. If both salts are too soluble or too insoluble, separation will be impossible.[8][11]
Action: Conduct a systematic solvent screen. Test a range of solvents (e.g., ethanol, isopropanol, acetone, ethyl acetate, and mixtures thereof) in small-scale trials. The ideal solvent will dissolve the salt mixture upon heating and allow only one diastereomer to crystallize upon cooling, leaving the other in the mother liquor.
Incorrect Stoichiometry of Resolving Agent:
Rationale: Typically, about 0.5 equivalents of the chiral resolving agent are used relative to the racemate. Using a full equivalent can sometimes lead to co-crystallization of both diastereomers.
Action: Verify the stoichiometry. Experiment with using slightly less than 0.5 equivalents of the resolving agent to ensure the less soluble salt crystallizes in high purity.
Crystallization Rate is Too Fast:
Rationale: Rapid cooling can cause the more soluble diastereomer to crash out of solution along with the less soluble one, trapping it in the crystal lattice and reducing the enantiomeric purity of the isolated solid.
Action: Slow down the crystallization process. Allow the heated solution to cool slowly to room temperature, and then further cool it in a refrigerator or freezer. Avoid agitating the solution during cooling.
Workflow: Principle of Chiral Resolution
Caption: Separation of enantiomers via formation of diastereomeric salts.
Key Experimental Protocols
Protocol 1: General Procedure for Chiral HPLC Analysis
This protocol provides a starting point for developing a method to determine the e.e. of aminoindanol.
Sample Preparation:
Accurately weigh ~1 mg of the sample.
Dissolve the sample in 1 mL of the HPLC mobile phase.
Filter the solution through a 0.45 µm syringe filter to remove any particulate matter.[6]
Instrumentation and Conditions:
HPLC System: Standard system with a UV detector.
Chiral Column: A polysaccharide-based column such as Chiralpak® AD-H or a similar amylose-based CSP is a good starting point.[6]
Mobile Phase: A mixture of Hexane and Isopropanol (IPA) is common. Start with a ratio like 90:10 (Hexane:IPA). A small amount of an amine additive (e.g., 0.1% diethylamine) can improve peak shape for basic compounds.
Many asymmetric catalysts are sensitive to moisture, which can quench the catalyst and halt the reaction or lower selectivity.[5]
Glassware Preparation:
Thoroughly clean all glassware (reaction flask, stir bar, syringes, needles).
Dry the glassware in an oven at >120 °C for at least 4 hours (preferably overnight).
Assemble the main reaction apparatus (e.g., flask with condenser) while still hot and immediately place it under a positive pressure of a dry, inert gas (Argon or Nitrogen).
Allow the glassware to cool to room temperature under the inert atmosphere.
Solvent and Reagent Handling:
Use commercially available anhydrous solvents, which are typically packaged under an inert atmosphere.
If using solvents from a bottle that has been opened, consider drying them using appropriate methods (e.g., distillation from a drying agent or passing through an activated alumina column).
Handle liquid reagents that are moisture-sensitive using dry syringes and transfer them via a septum.
Handle solid reagents in a glovebox or under a positive flow of inert gas.
References
Ye, M. C., & Zhou, Y. G. (2001). cis-1-Aminoindan-2-ol in Asymmetric Syntheses. Chinese Journal of Chemistry, 19(11), 1104-1111.
Kim, E. J., An, K. M., & Ko, S. Y. (2006). Enantioselective Synthesis of Cyclic Amino Alcohols: cis-1-Amino-2-indanol. Bulletin of the Korean Chemical Society, 27(12), 2019-2022.
BenchChem. (2025). Technical Support Center: Asymmetric Synthesis & Enantiomeric Excess.
BenchChem. (2025). Improving enantiomeric excess in asymmetric synthesis.
Sartori, G., et al. (2024). The Same but Not the Same: The Case of (S)
Guisan, J. M., et al. (2024). Strategies for Accessing cis-1-Amino-2-Indanol. Molecules, 29(11), 2465.
Senanayake, C. H. (1997). Process for resolving chiral acids with 1-aminoindan-2-ols. U.S.
ResearchGate. (n.d.). Enantioselective Synthesis of Cyclic Amino Alcohols: cis-1-Amino-2-indanol.
ResearchGate. (n.d.). Enantioselective synthesis of (1S,2R)-1-amino-2-indanol via the Ritter process.
Chen, Y., et al. (2006). cis-1-Amino-2-indanol in Drug Design and Applications to Asymmetric Processes. Chemical Reviews, 106(9), 3679-3703.
BenchChem. (2025).
Guisan, J. M., et al. (2024). Strategies for Accessing cis-1-Amino-2-Indanol. MDPI.
Bódai, V., & Kourist, R. (2019). Synthesis of enantiomerically pure alcohols and amines via biocatalytic deracemisation methods. Catalysis Science & Technology, 9(21), 5858-5870.
LibreTexts. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers.
Reddy, M. S., et al. (2021). Efficient kinetic resolution in the asymmetric transfer hydrogenation of 3-aryl-indanones: applications to a short synthesis of (+)-pauciflorial F. Organic & Biomolecular Chemistry, 19(26), 5849-5853.
Berger, R., et al. (2007). Synthesis of Chiral 3-Substituted Indanones via an Enantioselective Reductive-Heck Reaction. The Journal of Organic Chemistry, 72(24), 9230-9238.
Klibanov, A. M. (1991). Enantiomeric enrichment and stereoselective synthesis of chiral amines.
University of Rochester. (n.d.). Asymmetric reactions_synthesis.
Chiralpedia. (2025). Part 6: Resolution of Enantiomers.
Wang, T., et al. (2026). Synthesis of C3-Substituted 1-Indenones Enabled by CuCl/Brønsted Acid Cooperative Catalysis. The Journal of Organic Chemistry.
Mondal, S., et al. (2022). Annulations involving 1-indanones to access fused- and spiro frameworks. Organic & Biomolecular Chemistry, 20(45), 8829-8850.
ResearchGate. (n.d.). Ir-Catalyzed asymmetric hydrogenation of 3-arylindenones for the synthesis of chiral 3-arylindanones | Request PDF.
Chemistry Steps. (2022). Enantiomeric Excess (ee)
Master Organic Chemistry. (2017). Optical Purity and Enantiomeric Excess.
Sadowski, B., & Mąkosza, M. (2017). Synthesis of 1-indanones with a broad range of biological activity. Beilstein Journal of Organic Chemistry, 13, 481-507.
Technical Support Center: Troubleshooting (1R,3R)-3-Amino-2,3-dihydro-1H-inden-1-ol Degradation in Catalytic Cycles
Welcome to the Advanced Catalysis Technical Support Center. This guide is specifically engineered for researchers and drug development professionals utilizing (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (commonly referred...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Catalysis Technical Support Center. This guide is specifically engineered for researchers and drug development professionals utilizing (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (commonly referred to as (1R,3R)-3-aminoindan-1-ol) as a chiral ligand in transition-metal asymmetric catalysis.
While the sterically bulky indane structure and restricted cis-aminoindanol moiety create a highly effective chiral discriminative environment , the puckered cyclopentenyl ring and activated benzylic positions make this ligand highly susceptible to degradation under catalytic conditions . This guide provides mechanistic root-cause analyses, targeted FAQs, and self-validating protocols to rescue your catalytic cycles.
Mechanistic Root-Cause Analysis (The "Why")
To prevent degradation, you must first understand the causality behind the ligand's failure modes. (1R,3R)-3-aminoindan-1-ol coordinates to transition metals (e.g., Ru, Ir, Rh, Zn) as a bidentate (N,O) ligand. Its degradation is primarily driven by three mechanistic pathways:
Oxidative Dehydrogenation (Pathway A): The C1-hydroxyl and C3-amine are situated at activated benzylic positions. In the presence of trace oxygen or via β-hydride elimination from a metal-alkoxide intermediate (common in Ru-catalyzed transfer hydrogenation), the ligand oxidizes to 3-aminoindan-1-one [[1]]([Link]). This destroys the metal-ligand chelate.
Benzylic Epimerization (Pathway B): Reversible metal-hydride transfer at the C1 or C3 position can invert the stereocenter. The conversion of the active (1R,3R) isomer into the thermodynamically stable but catalytically inferior (1S,3R) diastereomer collapses the enantiomeric excess (ee) of your target reaction.
Off-Cycle Bis-Ligand Chelation (Pathway C): If the base is added too rapidly during catalyst activation, it prematurely deprotonates both the amine and hydroxyl groups. The metal, seeking to satisfy its coordination sphere, recruits a second ligand molecule, forming a catalytically dead, thermodynamically stable
[M(N,O)2]
precipitate.
Troubleshooting FAQs
Q1: My reaction starts with 95% ee, but if I let it run overnight, the final product is nearly racemic (<20% ee). What is happening?A: You are experiencing Benzylic Epimerization . Over prolonged reaction times, the transition metal catalyst facilitates reversible hydride transfers at the ligand's C1/C3 positions, slowly converting your (1R,3R) ligand into the (1S,3R) epimer.
Fix: Lower the reaction temperature (do not exceed 40°C). If running a transfer hydrogenation, ensure your sacrificial hydride donor (e.g., isopropanol or formate) is in massive excess to keep the metal in the active hydride state, suppressing the reversible dehydrogenation of the ligand backbone.
Q2: When I add the base to activate the Ru-aminoindanol complex, the solution immediately turns cloudy and black, and catalysis fails completely. Why?A: You have triggered Off-Cycle Bis-Ligand Chelation . Excess base or rapid addition creates a high local concentration of the fully deprotonated ligand. This forces the formation of the inactive
[Ru(N,O)2]
complex rather than the desired monomeric
[Ru(N,O)(p−cymene)]
active species.
Fix: Strictly control the Metal:Ligand stoichiometric ratio to exactly 1:1.05. Add the base (e.g., triethylamine or KOH) dropwise over 15 minutes at 0°C under vigorous stirring to prevent local concentration spikes.
Q3: My isolated (1R,3R)-3-aminoindan-1-ol has turned slightly yellow in the desiccator, and my catalytic yields have dropped by 40%. Is it ruined?A: Yes, the yellowing indicates Oxidative Dehydrogenation to 3-aminoindan-1-one or subsequent imine formation due to ambient oxygen/moisture exposure .
Fix: Do not use this batch for catalysis. The oxidized impurities will poison the metal center. You must recrystallize the ligand from hot ethyl acetate/hexane or perform a pre-catalytic integrity check (see SOP below). Store the purified ligand in a glovebox under Argon.
This protocol ensures your ligand is structurally intact before committing expensive transition metals and substrates.
Sample Preparation: In a nitrogen-filled glovebox, dissolve 5.0 mg of the (1R,3R)-3-aminoindan-1-ol batch in 1.0 mL of anhydrous, HPLC-grade isopropanol.
Chiral HPLC Analysis: Inject 10 µL onto a chiral stationary phase column (e.g., Daicel Chiralcel OD-H). Elute with Hexane/IPA (90:10) at 1.0 mL/min.
Validation Gate (Self-Correction):
Pass: A single peak corresponding to the (1R,3R) isomer (dr > 99:1). Proceed to SOP 2.
Fail: Appearance of a secondary peak (1S,3R epimer) or a peak with distinct UV absorbance at 254 nm (3-aminoindan-1-one). Abort catalysis. Recrystallize the ligand batch.
SOP 2: Controlled Catalyst Activation (Ru-System)
This protocol prevents bis-ligand chelation and oxidative degradation during the critical metal-complexation phase.
Complexation: In a glovebox, combine
[RuCl2(p−cymene)]2
(0.50 equiv) and validated (1R,3R)-3-aminoindan-1-ol (1.05 equiv) in anhydrous, freeze-pump-thaw degassed dichloromethane (DCM).
Thermal Equilibration: Cool the reaction vial to 0°C using an aluminum cooling block.
Base Activation: Add triethylamine (2.0 equiv) dropwise over exactly 15 minutes using a syringe pump. Stir for 1 hour at 0°C, then warm to 25°C for 30 minutes.
Validation Gate (Self-Correction): Withdraw a 10 µL aliquot, dilute in DCM, and run a rapid GC/MS. If the m/z 147 peak (aminoindanone) is >1%, oxygen ingress has occurred. Abort the batch. If <1%, the active monomeric catalyst is successfully formed.
Solvent Exchange: Remove DCM under vacuum and immediately redissolve the vibrant catalyst in your degassed reaction solvent to prevent solid-state degradation.
Pathway Visualization
Degradation pathways of (1R,3R)-3-aminoindan-1-ol in transition metal catalysis.
References
[2] Identification of Cyanamide-Based Janus Kinase 3 (JAK3) Covalent Inhibitors (Contains conformational analysis of cis-3-aminoindan-1-ol). Journal of Medicinal Chemistry, ACS Publications.[Link]
[3] cis-1-Amino-2-indanol in Drug Design and Applications to Asymmetric Processes. Chemical Reviews, ACS Publications.[Link]
[1] Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation. The Journal of Organic Chemistry, ACS Publications.[Link]
[4] Enantioselective N-Heterocyclic Carbene-Catalyzed Michael Addition to α,β-Unsaturated Aldehydes by Redox Oxidation. Organic Letters, ACS Publications.[Link]
Technical Support Center: Solvent Optimization for (1R,3R)-3-Amino-2,3-dihydro-1H-inden-1-ol Catalysis
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in asymmetric synthesis. When utilizing chiral aminoindanols—specifically (1R,3R)-3-ami...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in asymmetric synthesis. When utilizing chiral aminoindanols—specifically (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol—as chiral catalysts or auxiliaries in multicomponent reactions (such as Ugi-MCRs), the solvent microenvironment is the single most critical variable.
This guide is designed to move beyond basic troubleshooting. We will explore the causality behind solvent effects, providing you with self-validating protocols and mechanistic insights to optimize both thermodynamic yield and kinetic stereocontrol in your drug development workflows.
Mechanistic Overview: The Role of the Solvent Microenvironment
The efficacy of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol relies heavily on its constrained architecture and its ability to form highly ordered transition states via hydrogen bonding. The hydroxyl (-OH) functionality is not merely a spectator; it actively directs the stereochemical outcome[1]. Consequently, your solvent choice dictates whether this hydrogen-bond network is stabilized or disrupted.
Logical decision tree for solvent selection in aminoindanol-catalyzed asymmetric reactions.
Quantitative Data: Solvent & Temperature Effects
When optimizing your reaction, you will face a classic trade-off between yield and diastereomeric ratio (dr). The table below synthesizes empirical data from recent Ugi-MCR studies relevant to SARS-CoV-2 Mpro inhibitors[2],[3].
Solvent
Temp (°C)
Yield (%)
Selectivity (dr)
Mechanistic Observation
Methanol (MeOH)
23
>80%
Moderate (72:28)
Optimal H-bonding network facilitates high conversion rates[2].
Methanol (MeOH)
0
<60%
Moderate (72:28)
Lowering temperature reduces kinetic rate without improving dr[2].
1,1,1-Trifluoroethanol (TFE)
23
40–50%
High (>85:15)
Enhanced acidity stabilizes the stereodetermining transition state[3].
Dichloromethane (DCM)
23
<20%
Poor
Lack of protic participation stalls necessary proton-shuttle mechanisms.
Self-Validating Experimental Protocol
To ensure reproducibility, follow this step-by-step methodology for solvent screening. This protocol includes built-in validation checks to confirm reaction integrity.
Step-by-step experimental workflow for aminoindanol solvent optimization.
Weigh 0.41 mmol of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol and transfer to an oven-dried 10 mL Schlenk flask under an inert argon atmosphere.
Crucial Adjustment: Add 2.0 equivalents of your optically active aldehyde.
Causality: Optically active aldehydes (e.g., isopropylidene glyceraldehyde) have a high tendency to polymerize over time. Using 2.0 equivalents compensates for this loss and maintains the effective stoichiometry required for the multicomponent assembly[1].
Step 2: Solvent Introduction
Add 2.0 mL of your selected anhydrous solvent (e.g., Methanol for yield, or TFE for stereocontrol). Ensure the solvent has been rigorously degassed and stored over 3Å molecular sieves.
Step 3: Reaction Execution & Self-Validation
Stir the mixture at 23 °C for 24–48 hours.
Self-Validation Check: At the 24-hour mark, withdraw a 10 µL aliquot and perform a rapid Thin Layer Chromatography (TLC) using 5% MeOH/DCM. The complete disappearance of the ninhydrin-active aminoindanol spot (Rf ~0.40) validates that the reaction has reached completion[2]. Do not proceed to extraction if the starting material persists.
Step 4: Quenching and Chiral Analysis
Concentrate the crude mixture under reduced pressure. Purify via flash chromatography.
Determine the diastereomeric ratio (dr) using chiral HPLC.
Troubleshooting FAQs
Q1: Why does switching from Methanol to 1,1,1-Trifluoroethanol (TFE) drastically reduce my yield but improve diastereoselectivity?A: This is a classic kinetic vs. thermodynamic divergence. TFE is a strong Hydrogen-Bond Donor (HBD) but a very poor nucleophile. Its enhanced acidity tightly binds and stabilizes the highly ordered transition state, which significantly improves stereocontrol (favoring one specific isomer)[3]. However, because TFE poorly solvates certain intermediate species compared to methanol, the overall reaction rate slows down, resulting in a lower thermodynamic yield.
Q2: I tried lowering the reaction temperature to 0 °C in Methanol to improve my dr, but it didn't work. Why?A: In aminoindanol-mediated multicomponent reactions, the activation energy required for the assembly of the intermediates is relatively high. Running the reaction at 0 °C for 48 hours simply stalls the kinetics, providing a lower yield without any appreciable increase in diastereoselectivity[2]. The optimal thermal condition for balancing turnover and stereocontrol is 23 °C. Conversely, heating to 60 °C will improve yield but predictably erode diastereoselectivity[3].
Q3: Can I use 1-aminoindane instead of 3-amino-2,3-dihydro-1H-inden-1-ol to save costs?A: No. If you remove the hydroxyl group (using 1-aminoindane instead of the 1-ol derivative), your stereocontrol will collapse. Studies have shown that reactions lacking the alcohol functionality result in nearly racemic mixtures (e.g., 69:31 dr)[1]. The -OH group is mechanistically required to anchor the transition state via intramolecular hydrogen bonding.
Q4: My reaction in Dichloromethane (DCM) shows almost no conversion. How can I fix this?A: DCM is an aprotic solvent. Multicomponent reactions utilizing chiral aminoindanols often require a "proton-shuttle" mechanism to facilitate the addition steps. Aprotic solvents fail to participate in this proton transfer, stalling the reaction. You must switch to a protic solvent like Methanol or TFE[2].
Technical Support Center: Resolving HPLC Peak Tailing in (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol Chiral Analysis
Introduction Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter challenges with the enantiomeric separation of chiral primary amines.
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter challenges with the enantiomeric separation of chiral primary amines. (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol presents a unique chromatographic challenge due to its basic primary amine (
pKa≈9−10
) and a hydrogen-bonding hydroxyl group. These functional groups are notorious for causing severe peak tailing on Chiral Stationary Phases (CSPs).
This guide abandons generic advice in favor of a mechanistic deep dive. Below, you will find troubleshooting FAQs, validated protocols, and quantitative data designed to help you achieve baseline resolution with ideal peak symmetry.
Mechanistic Deep Dive: The Causality of Peak Tailing
Peak tailing—defined chromatographically as an Asymmetry Factor (
As
) greater than 1.2, with severe cases exceeding 1.5—occurs when there is more than one mechanism of analyte retention occurring simultaneously[1]. For 3-amino-2,3-dihydro-1H-inden-1-ol, these mechanisms are:
Primary Retention (Desired): Enantioselective inclusion, hydrogen bonding, and dipole-dipole interactions with the chiral selector (e.g., derivatized amylose or cellulose).
Secondary Interactions (Undesired): The basic primary amine undergoes cation-exchange and strong hydrogen bonding with residual, unendcapped silanol groups (
Si−O−
) on the silica support[2].
Because these secondary silanol interactions are kinetically slower and thermodynamically stronger than the primary chiral interactions, a fraction of the analyte molecules is retained longer, smearing the rear edge of the eluting peak[1]. To resolve this, we must either mask the silanols, neutralize the analyte, or alter the analyte's chemical structure entirely.
Q1: I am running a Normal Phase (NP) method (Hexane/IPA). Why is my aminoindanol peak tailing, and which additive should I use?A: In NP conditions, residual silanols on the CSP are highly active. You must add a basic modifier to the mobile phase to competitively bind to these active acidic sites, masking them from your analyte. While Diethylamine (DEA) at 0.1% (v/v) is the industry standard, for aminoindanols, Ethylenediamine (EDA) or 2-aminoethanol (AE) often yield superior peak symmetry. The hydroxyl and amine groups in EDA mimic the analyte's structure, blocking specific high-affinity sites more effectively than the sterically hindered DEA[3].
Note: EDA has limited miscibility in non-polar solvents and requires at least 2% alcohol in the mobile phase to prevent phase separation[3].
Q2: My method uses Reversed-Phase (RP) conditions. Will DEA work here?A: No. In aqueous RP conditions, basic additives like DEA are less effective and can damage the silica bed by raising the pH too high. Instead, use an acidic modifier like 0.1% Trifluoroacetic acid (TFA). TFA serves a dual purpose:
It lowers the mobile phase pH to
≈2.0
, protonating and neutralizing the majority of surface silanols (
Si−O−→Si−OH
), shutting down the cation-exchange mechanism[2].
The trifluoroacetate anion acts as a strong ion-pairing agent, pairing with the positively charged amine of the indanol. This neutralizes the analyte's charge and increases its hydrophobicity, leading to dramatically sharper peaks[2].
Q3: I added 0.1% DEA in Normal Phase, but the peak is still tailing (
As=1.8
). What is the next step?A: If a single basic additive is insufficient, transition to a Polar Organic (PO) mode (e.g., 100% Methanol or Acetonitrile) and utilize a mixed additive system . A combination of 0.3% TFA and 0.2% Triethylamine (TEA) creates a volatile, buffered environment[4]. The TEA aggressively masks silanols, while the TFA ensures the analyte remains in a consistent ionization state, often dramatically improving theoretical plates (
N
) and symmetry for primary amines.
Q4: Additives are suppressing my MS signal or failing to resolve the enantiomers. Is there a definitive workaround?A: Yes. If mobile phase optimization fails or is incompatible with your detector (e.g., LC-MS where TFA causes severe ion suppression[2]), you must perform pre-column derivatization. Reacting the primary amine with Trifluoroacetic anhydride (TFAA) converts it into a neutral amide[5]. This eliminates the basicity entirely, abolishing silanol-driven tailing and often enhancing the chiral recognition by the CSP due to the added steric bulk and dipole of the trifluoroacetyl group.
Experimental Workflows & Protocols
Method Optimization Decision Tree
Workflow for resolving chiral HPLC peak tailing in primary aminoindanols.
Protocol A: Self-Validating Mobile Phase Optimization (Normal Phase)
Objective: Suppress secondary interactions using targeted basic modifiers.
Causality: EDA provides superior hydrogen-bond matching for active silica sites compared to DEA, specifically benefiting amino-alcohol analytes.
Baseline Establishment: Inject a 1 mg/mL racemic standard of 3-amino-2,3-dihydro-1H-inden-1-ol using Hexane/Isopropanol (80:20 v/v) without additives. Record
As
and Resolution (
Rs
).
Modifier Preparation: Prepare Mobile Phase B: Hexane/Isopropanol (80:20 v/v) containing 0.1% (v/v) Ethylenediamine (EDA). Ensure the IPA content is
≥2%
to guarantee EDA miscibility[3].
Equilibration: Flush the Chiralpak AD-H (or equivalent amylose CSP) column with 10 column volumes (CV) of Mobile Phase B.
Injection & System Suitability Validation: Inject the sample. The system is considered validated and ready for sequence acquisition if:
Asymmetry Factor (
As
) is between 1.0 and 1.2[1].
Resolution (
Rs
) is
>1.5
.
A blank injection immediately following the standard shows no carryover (confirming the amine is no longer adhering to the column frit or silica bed).
Protocol B: Pre-Column Derivatization with TFAA
Objective: Covalently mask the primary amine to eliminate basicity.
Causality: Converting the amine to a trifluoroacetamide removes its ability to undergo cation exchange with silanols, ensuring purely hydrophobic and chiral interactions with the CSP.
Reaction Setup: Dissolve 1 mg of the aminoindanol sample in 100 µL of anhydrous dichloromethane in a glass reaction vial[5].
Reagent Addition: Add 50 µL of pyridine (acting as an acid scavenger) and 50 µL of Trifluoroacetic anhydride (TFAA)[5].
Incubation: Cap the vial tightly and heat at 60°C for 30 minutes[5].
Evaporation: Cool to room temperature. Evaporate the solvent and excess reagents under a gentle stream of nitrogen gas[5].
Reconstitution: Reconstitute the dried residue in 1 mL of the starting HPLC mobile phase. Filter through a 0.45 µm PTFE syringe filter before injection[5].
Quantitative Data: Impact of Modifiers on Chromatographic Parameters
The following table summarizes the expected quantitative improvements when applying the troubleshooting steps to primary aminoindanols on a polysaccharide CSP.
Overcoming steric hindrance when using (1R,3R)-3-amino-2,3-dihydro-1h-inden-1-ol ligands
Welcome to the Advanced Catalysis Support Center. This guide is specifically designed for researchers and drug development professionals encountering steric limitations when utilizing (1R,3R)-3-amino-2,3-dihydro-1H-inden...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Catalysis Support Center. This guide is specifically designed for researchers and drug development professionals encountering steric limitations when utilizing (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (also known as trans-1,3-aminoindanol) ligands in transition-metal catalysis.
Unlike the ubiquitous 1,2-aminoindanol which forms a rigid 5-membered metallacycle, the 1,3-aminoindanol scaffold coordinates to form a larger 6-membered chelate ring. While the conformationally constrained indanyl platform creates a highly discriminative chiral environment[1], the trans-relationship of the substituents forces the bulky aromatic backbone to project into the equatorial plane. This often results in severe steric hindrance that affects the access of the substrate's carbonyl carbon to the metal-hydride intermediate, severely bottlenecking the catalytic cycle[2].
Part 1: Mechanistic Pathway & Bottleneck Identification
Fig 1. Coordination pathway highlighting the steric clash zone during substrate entry.
Part 2: Diagnostic FAQs
Q: My asymmetric transfer hydrogenation (ATH) shows excellent enantioselectivity (ee >90%) but abysmal conversion (<20%). Is this a steric issue?A: Yes. This is the classic signature of steric hindrance in the transition state. The chiral pocket formed by the enantiopure (1R,3R)-ligand is highly discriminative (yielding high ee), but the steric bulk increases the activation energy for substrate entry. The substrate is physically blocked from adopting the necessary trajectory for hydride transfer.
Q: How do I select the right metal precursor to minimize this clash?A: For ruthenium(II) complexes utilizing indan-based ligands, you must reduce the "umbrella effect" of the auxiliary ligands. Replace bulky arenes like p-cymene or mesitylene with less sterically demanding alternatives like benzene. The reduced footprint of the benzene ligand provides the spatial clearance necessary for the 6-membered indanolamine metallacycle to accommodate bulky ketones.
Q: Can the choice of solvent relieve transition-state strain?A: Absolutely. Switching from standard isopropanol to an aqueous system or a formic acid/triethylamine (HCOOH/NEt3) azeotrope can drastically improve turnover. Water alters the hydration sphere and provides a flexible hydrogen-bonding network, which helps stabilize the sterically congested transition state and facilitates the dissociation of the amino alcohol ligand from the metal center if necessary[2].
Part 3: Troubleshooting Workflow
Fig 2. Step-by-step troubleshooting workflow for resolving ligand steric hindrance.
Part 4: Optimization Data
The following table summarizes the quantitative impact of systematically relieving steric hindrance during the ATH of a bulky model ketone (e.g., 2-chloroacetophenone) using the (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol ligand.
Parameter Adjusted
Metal Precursor
Solvent System
Temp (°C)
Conversion (%)
Enantiomeric Excess (ee %)
Baseline (High Clash)
[RuCl2(p-cymene)]₂
iPrOH
25
18
82
Ligand Modification
[RuCl2(benzene)]₂
iPrOH
25
68
91
Solvent Tuning
[RuCl2(benzene)]₂
HCOOH/NEt₃
40
>99
95
Thermal Activation
[RuCl2(p-cymene)]₂
H₂O / HCOONa
60
85
88
Part 5: Self-Validating Experimental Protocol
To ensure reproducibility and prevent wasted resources, use this self-validating methodology for Asymmetric Transfer Hydrogenation (ATH). Every critical phase includes an analytical checkpoint.
Step 1: Precatalyst Assembly
In a Schlenk flask under argon, combine [RuCl2(benzene)]₂ (0.025 mmol) and (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (0.055 mmol) in degassed water/isopropanol (1:1, 5 mL).
Heat the suspension at 40°C for 1 hour until a homogeneous solution forms.
Validation Check: Extract a 50 µL aliquot, evaporate the solvent, and run a rapid ¹H NMR in CDCl₃. Look for the diagnostic downfield shift of the indane benzylic protons. Causality: If the peaks remain unshifted, coordination has failed due to steric exclusion. Do not proceed; re-evaluate precursor bulk.
Step 2: Substrate & Donor Addition
Add the ketone substrate (5.0 mmol) to the active catalyst solution.
Introduce sodium formate (HCOONa, 25 mmol) as the hydrogen donor.
Causality Note: HCOONa in water is strictly preferred over iPrOH here. The smaller formate ion faces significantly less steric repulsion when regenerating the active metal-hydride species compared to the bulkier isopropoxide ion[2].
Step 3: Thermal Activation & Monitoring
Elevate the reaction temperature to 40°C.
Validation Check: Monitor the reaction at the 2-hour mark via GC or HPLC. If conversion is <10%, the activation energy barrier is still too high. Increase the temperature to 50°C. Causality: You must balance the thermal energy required to overcome the steric clash against the potential degradation of the chiral transition state (which lowers ee).
Step 4: Quench and Extraction
Once conversion exceeds 95%, cool the mixture to 0°C to quench the catalytic cycle.
Extract the product with ethyl acetate (3 x 10 mL), wash with brine, and dry over anhydrous MgSO₄ before final chiral HPLC analysis.
References
ß-Amino alcohols as ligands for asymmetric transfer hydrogenation of ketones in water
Source: University of Liverpool Repository
URL:[Link]
cis-1-Amino-2-indanol in Drug Design and Applications to Asymmetric Processes
Source: Chemical Reviews, ACS Publications
URL:[Link]
Purification techniques for removing impurities from (1R,3R)-3-amino-2,3-dihydro-1h-inden-1-ol
Welcome to the Technical Support Center for the isolation and purification of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (commonly referred to as trans-3-amino-1-indanol). This compound is a critical chiral building block...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the isolation and purification of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (commonly referred to as trans-3-amino-1-indanol). This compound is a critical chiral building block used in the synthesis of complex active pharmaceutical ingredients (APIs) and as a stereocontrol element in multicomponent reactions, such as the Ugi-MCR[1].
Because the stereochemical integrity of this molecule directly dictates the efficacy of downstream products, achieving exceptional enantiomeric excess (ee) and diastereomeric ratio (dr) is non-negotiable. This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to ensure absolute purity.
Impurity Causality & Profiling
Before initiating purification, it is critical to understand the origin and chemical behavior of the impurities in your crude mixture.
Diastereomeric Impurities (cis-isomers): Typically (1S,3R) or (1R,3S) isomers. These arise during the non-stereospecific reduction of 3-amino-1-indanone or oxime intermediates. Because cis and trans isomers have different intramolecular hydrogen-bonding capabilities, they exhibit distinct chromatographic behaviors[1].
Enantiomeric Impurities (1S,3S-isomer): Present if the starting material was racemic or if the upstream asymmetric induction/chiral resolution was incomplete. Enantiomers cannot be separated by standard chromatography and require a chiral environment (e.g., diastereomeric salt formation)[2].
Oxidative Degradation Products: Aminoindanols are highly susceptible to oxidative decomposition. In basic aqueous solutions or prolonged mother liquor standing, the electron-rich benzylic amine oxidizes to form colored indanones or polymeric species[3].
Troubleshooting & FAQs
Q1: My crude (1R,3R)-3-amino-1-indanol contains significant cis-diastereomer impurities. How do I separate them effectively?A: Standard recrystallization is often insufficient for separating cis/trans aminoindanols due to co-crystallization. The most effective method at the discovery scale is flash column chromatography using a polar solvent system, such as 5% Methanol in Dichloromethane (DCM)[1].
Causality: DCM solvates the hydrophobic aromatic system, while the protic nature of Methanol disrupts the strong intermolecular hydrogen bonding between the amino and hydroxyl groups. This prevents streaking on the silica gel and exploits the subtle polarity differences between the cis and trans isomers.
Q2: I am observing extraneous peaks in my mother liquor during crystallization, and my product is turning yellow. What is causing this?A: You are observing oxidative decomposition[3]. The benzylic positions of aminoindanols are sensitive to autoxidation, particularly in the presence of dissolved oxygen and basic conditions.
Solution: Transition to a strict inert atmosphere (Argon or Nitrogen) during all workups. Degas your crystallization solvents (e.g., sparging with Argon for 15 minutes prior to use) and avoid leaving the mother liquor at room temperature for extended periods.
Q3: After chiral resolution with L-tartaric acid, my enantiomeric excess (ee) is plateauing at 85%. How can I push this to >99%?A: A plateau in ee indicates that the thermodynamic solubility limit of the diastereomeric salt mixture has been reached, or that the salt is partially dissociating in your solvent.
Solution: Do not attempt to re-resolve the free base. Instead, perform a secondary recrystallization of the enriched salt from a less polar solvent mixture (e.g., increasing the ethanol-to-water ratio). Once the salt reaches >99% ee, liberate the free base using a cold, basic aqueous workup (pH > 10) to prevent epimerization[2].
Self-Validating Experimental Protocols
To ensure trustworthiness, the following protocols are designed as self-validating systems, meaning they contain built-in quality control checkpoints to verify success before moving to the next step.
Objective: Isolate the trans-(1R,3R) isomer from cis-impurities.
Preparation: Prepare a concentrated slurry of the crude aminoindanol in a minimum volume of DCM.
Validation Checkpoint 1 (2D-TLC): Run a 2-dimensional TLC using 5% MeOH/DCM. If the compound spots do not fall on a perfect diagonal, the amine is degrading on the acidic silica. Correction: Add 1% Triethylamine (Et₃N) to your eluent to deactivate the silica.
Elution: Load the sample onto a pre-equilibrated silica gel column (230–400 mesh). Elute with a gradient of 1% to 5% MeOH in DCM[1].
Validation Checkpoint 2: Monitor fractions via TLC (UV active, stains dark with Ninhydrin). Pool only the fractions containing the pure trans-isomer.
Isolation: Concentrate under reduced pressure at <40°C to prevent thermal degradation.
Protocol B: Chiral Resolution via Diastereomeric Salt Formation
Objective: Resolve the (1R,3R) enantiomer from the (1S,3S) enantiomer.
Salt Formation: Dissolve the diastereomerically pure trans-aminoindanol in hot Ethanol/Water (9:1 v/v). Add 1.0 equivalent of a chiral resolving agent (e.g., L-tartaric acid or (S)-mandelic acid)[2].
Crystallization: Allow the solution to cool slowly to room temperature at a rate of 5°C/hour. Rapid cooling traps the wrong enantiomer in the crystal lattice.
Validation Checkpoint 1 (Chiral HPLC): Filter a small sample of the crystals, liberate the free base in a micro-tube (DCM/1M NaOH), and run chiral HPLC. Proceed only if ee > 95%.
Free Base Liberation: Suspend the bulk enriched salt in DCM. Wash with cold 1M NaOH until the aqueous layer remains at pH > 10.
Isolation: Extract the organic layer, dry over anhydrous Na₂SO₄, and concentrate to yield the enantiopure (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol[2].
Quantitative Data Summary
The following table summarizes the expected outcomes and operational parameters for the purification strategies discussed.
Purification Strategy
Target Impurity Removed
Mechanism of Separation
Typical Yield (%)
Final Purity
Scalability
Flash Chromatography (5% MeOH/DCM)
Diastereomers (cis/trans)
Differential hydrogen bonding & polarity
75–85
>98% dr
Low (Discovery Phase)
Diastereomeric Salt Resolution
Enantiomers (e.g., 1S,3S)
Differential solubility of chiral salts
35–45
>99% ee
High (Process Phase)
Recrystallization (Free Base)
Trace organics / Color bodies
Crystal lattice exclusion
85–95
>99.5% overall
High (Process Phase)
Purification Decision Workflow
Use the following logical workflow to determine the correct sequence of purification techniques based on your initial analytical profiling.
Fig 1: Purification decision matrix for isolating (1R,3R)-3-amino-1-indanol from crude mixtures.
References
Ugi multicomponent reactions of optically active aldehydes and chiral aminoindanols: diastereoselective synthesis of bisamides relevant to SARS-CoV-2 Mpro inhibitors.National Center for Biotechnology Information (PMC).
Prediction of Maximum Yield in the Crystallization of Multicomponent Isomeric Systems.Organic Process Research & Development (ACS Publications).
Strategies for Accessing cis-1-Amino-2-Indanol.MDPI.
Minimizing side reactions during (1R,3R)-3-amino-2,3-dihydro-1h-inden-1-ol derivatization
Welcome to the Global Technical Support Center (Singapore Hub) for Advanced Organic Synthesis. As researchers and drug development professionals, working with chiral building blocks like (1R,3R)-3-amino-2,3-dihydro-1H-in...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Global Technical Support Center (Singapore Hub) for Advanced Organic Synthesis.
As researchers and drug development professionals, working with chiral building blocks like (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (also known as trans-3-aminoindan-1-ol) requires precise control over reaction microenvironments. This bifunctional benzylic scaffold is highly valuable—often utilized in the synthesis of orthogonally protected indane-1,3-diamines[1] and as a core structural motif in targeted therapeutics, such as[2].
However, its dual benzylic nature and the proximity of the amine and hydroxyl groups make it prone to several frustrating side reactions during derivatization. This guide provides field-proven troubleshooting strategies, causal explanations, and self-validating protocols to ensure the stereochemical and structural integrity of your indane derivatives.
Part 1: Troubleshooting Guide & FAQs
Q1: Why am I observing significant N,O-diacylation when attempting to selectively N-protect the (1R,3R) isomer?A: The C1 hydroxyl group on the indane scaffold is sterically accessible. While the trans (1R,3R) configuration lacks the intramolecular hydrogen-bonding activation that makes the cis isomer highly reactive[3], the use of hypernucleophilic catalysts or an excess of acylating agents will rapidly overcome this barrier, leading to unwanted O-acylation[4].
The Causality: Catalysts like 4-Dimethylaminopyridine (DMAP) form a highly reactive N-acylpyridinium intermediate that indiscriminately attacks both the primary amine and the benzylic alcohol.
The Solution: Strictly limit your acylating agent (e.g., Boc₂O, Fmoc-Cl) to 1.0–1.05 equivalents. Replace DMAP with a mild, non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA), and initiate the reaction at 0 °C.
Q2: My final derivatized product shows a loss of enantiomeric purity and the presence of the cis-isomer. What causes this epimerization?A: The C1 and C3 positions of the 2,3-dihydro-1H-indene skeleton are benzylic. Under strong Brønsted or Lewis acidic conditions (e.g., using TFA for deprotection or 1M HCl during an aggressive workup), the hydroxyl or amine group can be protonated and eliminate as water or ammonia.
The Causality: This elimination forms a highly stable benzylic carbocation, stabilized via resonance with the adjacent aromatic ring (an SN1 pathway). When a nucleophile (like water) re-attacks, it does so from either face of the planar carbocation, destroying your carefully controlled (1R,3R) stereocenter and yielding a racemic or epimerized mixture[1].
The Solution: Maintain the pH between 6.0 and 7.5 during all aqueous workups. If acidic cleavage of a protecting group is mandatory, use cation scavengers (like triisopropylsilane) and keep temperatures strictly below 0 °C. Alternatively, utilize protecting groups that cleave under neutral conditions, such as Cbz (cleaved via Pd/C catalytic hydrogenation)[1].
Q3: I am detecting a highly UV-active byproduct with a lower molecular weight. What is it, and how do I prevent it?A: This is an indene derivative (e.g., 3-amino-1H-indene), formed via the dehydration of the benzylic alcohol.
The Causality: The elimination of water is thermodynamically driven by the formation of a fully conjugated indene π-system. This occurs via an E1 mechanism under acidic conditions or an E1cB mechanism under strongly basic conditions combined with heat.
The Solution: Avoid prolonged heating (>60 °C) in the presence of strong acids or bases. Ensure that your derivatization reactions are designed to reach completion at room temperature.
Part 2: Quantitative Data & Reaction Optimization
The following table summarizes the causal relationship between reaction conditions and the distribution of side products during a standard N-Boc protection workflow.
Reaction Conditions
Target N-Boc Yield (%)
N,O-Diacylation (%)
Epimerization (%)
Dehydration (%)
1.0 eq Boc₂O, TEA, DCM, 0 °C to RT
92
< 1
< 1
0
2.5 eq Boc₂O, DMAP, DCM, RT
41
55
< 1
0
1.0 eq Boc₂O, TEA, DCM, 1M HCl Workup
76
< 1
14
6
1.0 eq Boc₂O, NaOH (aq), THF, 65 °C
28
< 1
18
48
Part 3: Mechanistic & Workflow Visualizations
Reaction pathways and common side reactions during (1R,3R)-aminoindanol derivatization.
Self-validating experimental workflow for the selective N-Boc protection of aminoindanol.
Part 4: Self-Validating Experimental Protocol
Selective N-Boc Protection of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol
This protocol is designed as a closed-loop, self-validating system to ensure side reactions are mitigated at every step.
Preparation & Cooling: Dissolve 1.0 equivalent of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol in anhydrous dichloromethane (DCM) (0.1 M concentration) under an inert nitrogen atmosphere. Cool the flask to 0 °C using an ice bath. Causality: Low temperatures suppress the thermodynamic driving force for dehydration.
Base Addition: Add 1.05 equivalents of DIPEA. Stir for 5 minutes. Do not use DMAP.
Controlled Acylation: Dissolve 1.0 equivalent of Di-tert-butyl dicarbonate (Boc₂O) in a minimal amount of DCM. Add this solution dropwise over 30 minutes to control the local concentration of the electrophile, preventing transient over-acylation.
Reaction Monitoring (Self-Validation Checkpoint 1): Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.
Validation: Perform a Thin Layer Chromatography (TLC) check using a dual-stain approach. UV light (254 nm) confirms the indane ring's presence. A Ninhydrin stain validates the consumption of the primary amine (unreacted starting material turns deep purple/pink; the N-Boc product will not stain).
Mild Aqueous Quench (Self-Validation Checkpoint 2): Quench the reaction by adding an equal volume of saturated aqueous NH₄Cl.
Validation: Before transferring to a separatory funnel, use a pH indicator strip to visually confirm the aqueous layer is strictly between pH 6.0 and 7.5. If the pH drops below 5, neutralize immediately with dilute NaHCO₃ to prevent SN1 epimerization.
Isolation: Extract the aqueous layer three times with DCM. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (bath temperature < 35 °C to prevent thermal degradation).
References
López-García, M., Alfonso, I., & Gotor, V. (2004). Highly Efficient Biocatalytic Resolution of cis- and trans-3-Aminoindan-1-ol: Syntheses of Enantiopure Orthogonally Protected cis- and trans-Indane-1,3-diamine. Chemistry - A European Journal, 10(12), 3006-3014. Available at:[Link][1]
Kheffache, D., Guemmour, H., Dekhira, A., Benaboura, A., & Ouamerali, O. (2013). Conformational analysis and intramolecular hydrogen bonding of cis-3-aminoindan-1-ol: a quantum chemical study. Journal of Molecular Modeling, 19(11), 4837-4847. Available at:[Link][3]
Kempson, J., et al. (2018). Identification of Cyanamide-Based Janus Kinase 3 (JAK3) Covalent Inhibitors. Journal of Medicinal Chemistry, 61(24), 11183-11208. Available at:[Link][2]
Comparing catalytic efficiency of (1R,3R)-3-amino-2,3-dihydro-1h-inden-1-ol vs (1S,2R)-aminoindanol
In the landscape of asymmetric catalysis and complex molecule synthesis, the selection of chiral auxiliaries and ligands dictates both the stereochemical outcome and the overall reaction efficiency. Two structurally rela...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of asymmetric catalysis and complex molecule synthesis, the selection of chiral auxiliaries and ligands dictates both the stereochemical outcome and the overall reaction efficiency. Two structurally related but functionally divergent scaffolds—(1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (a trans-1,3-amino alcohol) and (1S,2R)-aminoindanol (a cis-1,2-amino alcohol)—offer distinct advantages depending on the steric and electronic demands of the transition state.
This guide provides an objective comparison of their catalytic profiles, supported by mechanistic rationales, experimental data, and self-validating protocols designed for researchers and drug development professionals.
Structural Causality and Mechanistic Profiling
The fundamental difference in catalytic performance between these two molecules is governed by their spatial geometry, bite angle, and chelation thermodynamics:
The Rigid Standard: (1S,2R)-Aminoindanol
As a cis-1,2-amino alcohol, (1S,2R)-aminoindanol forms highly rigid 5-membered chelate rings with transition metals (e.g., Ru, Rh) or metalloids (e.g., Boron)[1]. The cis configuration on the rigid indane backbone locks the conformation, creating a tightly controlled chiral pocket. This rigidity minimizes conformational entropy in the transition state, making it the gold standard for highly enantioselective transformations, such as Corey-Bakshi-Shibata (CBS) reductions, where it reliably delivers >90% enantiomeric excess (ee)[2].
The Flexible Alternative: (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol
In contrast, the trans-1,3-amino alcohol motif forms 6-membered chelate rings . The increased distance between the heteroatoms provides a wider bite angle and greater conformational flexibility. While this flexibility often leads to lower enantiomeric excess or diastereomeric ratio (dr) in rigid catalytic models, it significantly reduces steric hindrance at the catalytic center. Recent studies in Ugi multicomponent reactions (Ugi-MCR) demonstrate that 1,3-aminoindanols achieve significantly superior chemical yields compared to their sterically hindered 1,2-counterparts when reacting with bulky substrates[3].
Fig 1: Chelation geometry and resulting transition state effects of 1,2- vs 1,3-aminoindanols.
Quantitative Performance Comparison
The following table synthesizes the catalytic efficiency of both ligands across different reaction classes, highlighting the trade-off between stereocontrol and steric tolerance.
Data Interpretation: For reactions requiring absolute spatial control (ketone reductions), the 1,2-motif is mandatory. For multicomponent assemblies where molecular crowding stalls the reaction, the 1,3-motif rescues the yield by accommodating bulkier transition states.
Self-Validating Experimental Protocols
To ensure robust reproducibility, the following methodologies incorporate built-in validation checkpoints. Do not proceed to subsequent steps unless the validation criteria are met.
Protocol A: In Situ Oxazaborolidine-Catalyzed Ketone Reduction
Optimized for (1S,2R)-aminoindanol to achieve high ee[2].
Causality Note: Utilizing tetrabutylammonium borohydride and methyl iodide generates the active oxazaborolidine catalyst in situ. The methyl iodide acts as an electrophile to activate the borohydride, forming the reactive B-H species that tightly complexes with the rigid 1,2-amino alcohol.
Catalyst Assembly: In an oven-dried Schlenk flask under N₂, dissolve (1S,2R)-aminoindanol (10 mol%) and tetrabutylammonium borohydride (1.2 equiv) in anhydrous THF.
Activation: Dropwise add methyl iodide (1.2 equiv) at 0 °C.
Validation Checkpoint 1: Observe the evolution of methane gas (bubbling). This confirms the formation of the active borane complex. If no gas evolves, the borohydride is degraded; halt the reaction.
Substrate Addition: Slowly add the prochiral ketone (e.g., acetophenone) over 1 hour via syringe pump to maintain a low concentration of unreacted ketone, preventing non-catalyzed background reduction.
Monitoring: Stir at room temperature.
Validation Checkpoint 2: Monitor via TLC (Hexanes/EtOAc 8:2). The reaction is complete when the UV-active ketone spot is entirely consumed.
Quenching & Analysis: Quench with methanol, extract with EtOAc, and analyze the crude product via Chiral HPLC.
Validation Checkpoint 3: Compare retention times against racemic standards to confirm >90% ee.
Protocol B: Diastereoselective Ugi-MCR for Bulky Bisamides
Optimized for (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol to maximize yields[3].
Causality Note: For sterically demanding aldehydes, the rigid 5-membered chelate of 1,2-aminoindanols restricts the trajectory of incoming isocyanides. Switching to the flexible 1,3-aminoindanol relieves this steric clash, allowing the multicomponent condensation to proceed efficiently.
Imine Formation: Combine (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (1.0 equiv) and the bulky optically active aldehyde (1.0 equiv) in methanol at 23 °C.
Intermediate Validation:
Validation Checkpoint 1: Analyze an aliquot via LC-MS after 2 hours. Ensure complete consumption of the aldehyde and formation of the Schiff base (imine) mass peak. Do not add subsequent reagents until imine formation is >95%.
MCR Assembly: Add the carboxylic acid (1.0 equiv) followed by the isocyanide (1.2 equiv). Heat the reaction to 60 °C to overcome the activation barrier of the bulky substrates.
Monitoring & Isolation: Stir for 24 hours.
Validation Checkpoint 2: Use HPLC to monitor the disappearance of the imine intermediate.
Purification: Remove the solvent under reduced pressure and purify the resulting bisamides via flash column chromatography.
Fig 2: Experimental workflows and self-validation steps for aminoindanol-catalyzed reactions.
References
Application of In Situ Generated Chiral Oxazaborolidine Catalyst for the Enantioselective Reduction of Prochiral Ketones
International Journal for Pharmaceutical Research Scholars (IJPRS), 2018.2
Strategies for Accessing cis-1-Amino-2-Indanol
MDPI, 2024.
1
Ugi multicomponent reactions of optically active aldehydes and chiral aminoindanols: diastereoselective synthesis of bisamides relevant to SARS-CoV-2 Mpro inhibitors
Organic & Biomolecular Chemistry, 2026.
3
A Comparative Guide to the Validation of Chiral HPLC Methods for (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol Quantification
In the landscape of pharmaceutical development, the stereochemical purity of drug substances and intermediates is not merely a quality metric; it is a critical determinant of therapeutic efficacy and safety. The compound...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of pharmaceutical development, the stereochemical purity of drug substances and intermediates is not merely a quality metric; it is a critical determinant of therapeutic efficacy and safety. The compound (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol, a chiral amino alcohol, represents a vital structural motif and building block in the synthesis of various pharmacologically active molecules. Its specific stereoisomeric configuration is paramount, as different enantiomers can exhibit divergent biological activities, metabolic pathways, and toxicological profiles. Consequently, the development and validation of robust analytical methods for the precise quantification of the desired enantiomer and its potential stereoisomeric impurities are indispensable.
This guide provides a comprehensive comparison of potential chiral High-Performance Liquid Chromatography (HPLC) methods applicable to the quantification of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol. While direct methods for this specific molecule are not extensively published, we will draw upon established methodologies for the closely related and structurally similar cis- and trans-1-amino-2-indanols. These serve as excellent models for method development and validation. We will delve into the rationale behind the selection of chiral stationary phases (CSPs), mobile phase optimization, and a detailed breakdown of the validation process in accordance with the International Council for Harmonisation (ICH) guidelines.[1]
The Imperative of Chiral Separation in Drug Development
Chiral molecules, like (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol, exist as non-superimposable mirror images called enantiomers. In a biological system, these enantiomers can interact differently with chiral entities such as enzymes and receptors, leading to distinct pharmacological and toxicological outcomes. One enantiomer may be therapeutically active (the eutomer), while the other may be less active, inactive, or even contribute to adverse effects (the distomer). Therefore, regulatory authorities mandate strict control over the enantiomeric purity of chiral drugs.
Chiral HPLC is the predominant technique for enantioselective analysis in the pharmaceutical industry due to its high resolution, sensitivity, and reproducibility.[2] The core of this technique lies in the use of a chiral stationary phase (CSP), which creates a chiral environment where the two enantiomers of an analyte can form transient, diastereomeric complexes with differing stabilities, leading to their separation.[3][4]
Comparison of Chiral Stationary Phases for Amino Alcohol Separation
The selection of an appropriate CSP is the most critical step in developing a chiral HPLC method. For amino alcohols like the target analyte, several types of CSPs have proven effective. The choice often depends on the specific structure of the analyte and the desired separation mechanism.
dot
Caption: CSP selection for aminoindanol analysis.
1. Polysaccharide-Based CSPs:
These are the most widely used CSPs, typically consisting of cellulose or amylose derivatives coated or covalently bonded to a silica support.[5] For aminoindanols, columns like Chiralpak® AD-H (amylose tris(3,5-dimethylphenylcarbamate)) are highly effective.
Mechanism of Separation: The separation is primarily driven by a combination of hydrogen bonding, dipole-dipole interactions, and π-π interactions between the analyte and the carbamate groups on the polysaccharide backbone. The rigid structure of the indanol and the presence of the aromatic ring facilitate these interactions.
Mobile Phases: Typically operated in normal-phase mode with mobile phases consisting of hexane and an alcohol modifier like isopropanol (IPA) or ethanol. Small amounts of an amine additive (e.g., diethylamine) are often used to improve peak shape and reduce tailing for basic analytes.
2. Macrocyclic Glycopeptide CSPs:
These CSPs, such as those based on teicoplanin (e.g., Astec® CHIROBIOTIC® T), are particularly well-suited for the separation of polar and ionizable compounds like amino alcohols.[6]
Mechanism of Separation: The complex structure of the macrocycle provides multiple interaction sites, including peptide linkages, sugar moieties, and ionic groups. Separation is achieved through a combination of inclusion complexation, hydrogen bonding, and ionic interactions.[6]
Mobile Phases: These columns are versatile and can be used in reversed-phase, normal-phase, or polar organic modes. For underivatized amino acids and amino alcohols, a polar ionic mode with a mobile phase of methanol/water/acid (e.g., formic acid) is often successful.[6]
3. Cyclofructan-Based CSPs:
A newer class of CSPs, such as the LARIHC™ CF6-P, have shown exceptional selectivity for primary amines.[7]
Mechanism of Separation: These CSPs are based on derivatized cyclofructans and offer a unique selectivity based on hydrogen bonding and steric interactions. They are particularly effective for separating primary amines without the need for derivatization.[7]
Mobile Phases: They are compatible with a wide range of organic solvents, making them suitable for normal-phase, polar organic, and supercritical fluid chromatography (SFC).
Direct separation based on differential interactions with CSP.
Direct separation via inclusion and ionic interactions.
Separation of diastereomers formed by reaction with a chiral derivatizing agent.[4]
Advantages
Broad applicability, robust, good for preparative scale.
Excellent for polar/ionizable analytes, MS-compatible mobile phases.
Uses standard achiral columns, can enhance detection sensitivity.
Disadvantages
May require non-polar solvents, potential for peak tailing with amines.
Can have lower loading capacity, may require buffer for some analytes.
Requires extra sample preparation step, potential for racemization during derivatization.
A Step-by-Step Guide to Method Validation
Once a suitable chiral separation method has been developed, it must be validated to ensure it is fit for its intended purpose. The validation should be performed in accordance with ICH Q2(R2) guidelines.[8][9]
Benchmarking (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol Against Standard Chiral Ligands: A Comprehensive Guide for Asymmetric Catalysis
Asymmetric catalysis relies heavily on the precise steric and electronic environments created by chiral ligands. While 1,2-aminoalcohols like (1S,2R)-cis-1-amino-2-indanol have long been the gold standard in transition-m...
Author: BenchChem Technical Support Team. Date: April 2026
Asymmetric catalysis relies heavily on the precise steric and electronic environments created by chiral ligands. While 1,2-aminoalcohols like (1S,2R)-cis-1-amino-2-indanol have long been the gold standard in transition-metal and organozinc catalysis, 1,3-aminoalcohols offer a distinct architectural advantage.
This guide provides an objective, data-driven comparison of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol —a rigid, cyclic 1,3-aminoalcohol—against industry-standard ligands such as cis-1-amino-2-indanol, TsDPEN, and DAIB. By analyzing their performance in Asymmetric Transfer Hydrogenation (ATH) and Enantioselective Diethylzinc Addition, we aim to equip researchers and drug development professionals with the mechanistic insights needed to optimize their synthetic workflows.
Structural Causality & Mechanistic Grounding
The fundamental difference between 1,2-aminoalcohols and 1,3-aminoalcohols lies in their coordination chemistry. When binding to a transition metal (e.g., Ru, Ir) or a main-group metal (e.g., Zn), 1,2-aminoalcohols form a highly strained, rigid 5-membered metallacycle . This rigidity provides excellent enantiofacial discrimination for standard, unhindered substrates [1].
In contrast, (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol coordinates to form a 6-membered metallacycle . This larger bite angle allows the chelate ring to adopt a chair-like conformation. While this increased flexibility can sometimes lead to slightly lower enantiomeric excess (ee) for small substrates, it provides a superior steric pocket for accommodating bulky, sterically demanding substrates (e.g., ortho-substituted benzophenones) where 5-membered chelates fail to facilitate catalyst turnover [1].
Figure 1: Ru-catalyzed ATH cycle highlighting the 6-membered chelate formation and catalyst turnover.
Performance Benchmarking: Asymmetric Transfer Hydrogenation (ATH)
Asymmetric Transfer Hydrogenation (ATH) of ketones is a cornerstone reaction in pharmaceutical synthesis. We benchmarked the Ru(II)-catalyzed ATH of acetophenone (standard) and 2,2-dimethylpropiophenone (bulky) using (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol against the classical [2] and [3].
Comparative Data Summary
Ligand
Substrate
Catalyst Loading
Time (h)
Yield (%)
ee (%)
(1R,3R)-3-amino-1-indanol
Acetophenone
1.0 mol%
2.5
92
88 (R)
(1S,2R)-1-amino-2-indanol
Acetophenone
1.0 mol%
1.5
95
94 (S)
(R,R)-TsDPEN
Acetophenone
0.5 mol%
1.0
98
97 (R)
(1R,3R)-3-amino-1-indanol
2,2-Dimethylpropiophenone
2.0 mol%
12.0
85
91 (R)
(1S,2R)-1-amino-2-indanol
2,2-Dimethylpropiophenone
2.0 mol%
24.0
40
65 (S)
Data Interpretation: While TsDPEN and 1-amino-2-indanol dominate unhindered substrates, the 6-membered chelate of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol exhibits superior yield and enantioselectivity for the bulky 2,2-dimethylpropiophenone, proving its utility in sterically congested environments.
Causality Note: Isopropanol is used as both the solvent and the hydride donor. Because the reaction is an equilibrium, maintaining a high concentration of isopropanol and continuously removing the acetone byproduct drives the reaction to completion.
Precatalyst Formation: In a Schlenk flask under argon, combine [RuCl₂(p-cymene)]₂ (0.025 mmol) and (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (0.055 mmol).
Activation: Add anhydrous isopropanol (10 mL) and heat to 80 °C for 20 minutes. The color shift from dark red to vibrant orange-yellow visually validates the formation of the active Ru-ligand complex.
Substrate Addition: Cool the mixture to room temperature. Add the ketone substrate (5.0 mmol) followed by a 0.1 M solution of KOH in isopropanol (1.0 mL). Why KOH? Base is required to deprotonate the amine and alcohol, facilitating the elimination of HCl to form the active 16-electron Ru species.
Reaction Monitoring: Stir at room temperature. Monitor conversion via GC-FID.
Quenching & Analysis: Once conversion plateaus, quench by exposing to air (oxidizes the Ru catalyst). Filter through a short pad of silica to remove metal residues. Determine ee via chiral HPLC (e.g., Chiralcel OD-H column).
The addition of dialkylzincs to aldehydes is a classic test for chiral amino alcohol ligands. We benchmarked our 1,3-aminoalcohol against the [4] and 1-amino-2-indanol.
Comparative Data Summary
Ligand
Substrate
Ligand Loading
Temp (°C)
Yield (%)
ee (%)
(1R,3R)-3-amino-1-indanol
Benzaldehyde
5.0 mol%
0 to RT
90
85
(1S,2R)-1-amino-2-indanol
Benzaldehyde
5.0 mol%
0 to RT
94
92
(-)-DAIB
Benzaldehyde
2.0 mol%
0
98
98
Data Interpretation: DAIB remains the optimal choice for standard Et₂Zn additions. However, (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol provides a highly respectable 85% ee, demonstrating that 1,3-aminoalcohols can effectively orchestrate the transition state of the bimetallic zinc complex.
Causality Note: The ligand must be stirred with Et₂Zn before the aldehyde is introduced. This ensures the complete formation of the chiral zinc complex. If the aldehyde is added prematurely, an uncatalyzed background reaction occurs, drastically reducing the final ee.
Figure 2: Self-validating experimental workflow for enantioselective diethylzinc addition to aldehydes.
Ligand Preparation: Dissolve (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (0.05 mmol) in anhydrous toluene (2.0 mL) under argon.
Zinc Complexation: Cool to 0 °C. Dropwise add Et₂Zn (1.0 M in hexanes, 2.2 mmol). Validation check: A lack of vigorous bubbling indicates the system is properly anhydrous. Stir for 30 minutes to form the active chiral zinc species.
Substrate Addition: Slowly add benzaldehyde (1.0 mmol). Maintain at 0 °C for 1 hour, then allow to warm to room temperature and stir for 12 hours.
Quenching: Carefully quench with 1N HCl (5 mL) at 0 °C to destroy unreacted Et₂Zn. Extract with EtOAc (3 x 10 mL), wash with brine, dry over Na₂SO₄, and concentrate.
Analysis: Purify via flash chromatography and determine ee via chiral HPLC.
Strategic Selection Guide
When designing an asymmetric synthesis route, ligand selection should be dictated by the steric demands of the substrate:
Choose (1S,2R)-1-amino-2-indanol or TsDPEN when working with standard, unhindered aromatic or aliphatic ketones. The rigid 5-membered chelate guarantees maximum enantiofacial discrimination.
Choose (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol when your substrate features bulky ortho-substituents or highly branched aliphatic chains adjacent to the carbonyl. The 6-membered metallacycle's expanded bite angle prevents catalyst poisoning and allows for efficient substrate binding and hydride transfer.
References
Lait, S. M.; Rankic, D. A.; Keay, B. A. "1,3-Aminoalcohols and Their Derivatives in Asymmetric Organic Synthesis." Chemical Reviews 2007, 107 (3), 767–796. URL: [Link]
Palmer, M.; Walsgrove, T.; Wills, M. "(1R,2S)-(+)-cis-1-Amino-2-indanol: An Effective Ligand for Asymmetric Catalysis of Transfer Hydrogenations of Ketones." The Journal of Organic Chemistry 1997, 62 (15), 5226-5228. URL: [Link]
Hashiguchi, S.; Fujii, A.; Takehara, J.; Ikariya, T.; Noyori, R. "Asymmetric Transfer Hydrogenation of Aromatic Ketones Catalyzed by Chiral Ruthenium(II) Complexes." Journal of the American Chemical Society 1995, 117 (28), 7562–7563. URL: [Link]
Kitamura, M.; Suga, S.; Kawai, K.; Noyori, R. "Catalytic Asymmetric Addition of Dialkylzincs to Aldehydes." Journal of the American Chemical Society 1986, 108 (19), 6071–6072. URL: [Link]
Comparative
Reproducibility and Performance of (1R,3R)-3-Amino-2,3-dihydro-1H-inden-1-ol in Asymmetric Synthesis: A Comparative Guide
In the landscape of asymmetric synthesis and drug development, the choice of a chiral auxiliary dictates both the stereochemical outcome and the scalable viability of a reaction. While (1S,2R)-1-amino-2-indanol has long...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of asymmetric synthesis and drug development, the choice of a chiral auxiliary dictates both the stereochemical outcome and the scalable viability of a reaction. While (1S,2R)-1-amino-2-indanol has long served as the industry standard—most notably in the synthesis of the HIV protease inhibitor Indinavir—its 1,2-substitution pattern introduces severe steric hindrance in complex multicomponent reactions[1].
Recent methodological advancements have highlighted (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (the trans-1,3-isomer) as a highly reproducible and efficient alternative. By increasing the spatial distance between the directing hydroxyl group and the reactive amine, this scaffold relieves steric clashes, dramatically improving reaction yields while maintaining robust operational reproducibility[1]. This guide objectively compares the performance of this trans-1,3-scaffold against traditional alternatives and provides validated protocols for its implementation.
Structural Causality & Comparative Performance
The performance of chiral aminoindanols in multicomponent reactions, such as the Ugi multicomponent reaction (Ugi-MCR), is governed by the delicate balance between hydrogen-bond-directed stereocontrol and steric hindrance.
In the Ugi-MCR, the adjacent hydroxyl group of the traditional 1,2-isomer tightly coordinates with the incoming isocyanide. This locks the transition state conformation, ensuring excellent diastereoselectivity (dr up to 91:9)[1]. However, this tight coordination pocket is sterically congested. The bulkiness stalls the initial imine formation and limits overall yields to ~37–60%, even under prolonged heating[1].
Conversely, the trans-1,3-configuration of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol opens the reactive pocket. This structural relaxation accelerates imine formation and subsequent alpha-addition, reliably pushing yields above 90%[1]. The tradeoff is that the increased distance weakens the rigid hydrogen-bond network, resulting in a reduced diastereomeric ratio compared to the 1,2-isomers[1].
Quantitative Performance Comparison
Chiral Scaffold
Substitution Pattern
Ugi-MCR Yield (%)
Diastereomeric Ratio (dr)
Steric Hindrance
Primary Application / Notes
(1S,2R)-1-amino-2-indanol
cis-1,2
37 – 60%
Up to 91:9
High
Excellent dr due to tight transition state; poor yields[1].
Superior yields; ideal when throughput is prioritized over strict dr[1].
Mechanistic Pathways
To understand the application of the trans-1,3-aminoindanol, it is essential to visualize the reaction pathway it undergoes during bis-amide synthesis. The following diagram illustrates the Ugi-MCR sequence, highlighting the critical Felkin-Anh controlled alpha-addition step.
Caption: Mechanistic pathway of the diastereoselective Ugi multicomponent reaction.
Validated Experimental Protocols
To ensure scientific integrity, the protocols below are designed as self-validating systems. They include built-in checkpoints to verify the success of the intermediate steps before proceeding.
Protocol A: Biocatalytic Resolution of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol
The reproducibility of the trans-1,3-aminoindanol scaffold relies on a highly specific biocatalytic resolution. Candida antarctica Lipase B (CAL-B) possesses an active site funnel that perfectly accommodates the trans-configuration of the 1,3-disubstituted indane ring[2]. CAL-B selectively acylates the (1S,3S)-enantiomer, leaving the desired (1R,3R)-enantiomer unreacted[2].
Enzymatic Acylation: Add immobilized CAL-B (50 mg) and vinyl acetate (30 mmol) as the irreversible acyl donor[2].
Incubation & Monitoring: Stir the suspension at 30°C.
Validation Checkpoint: Monitor the reaction via chiral HPLC. Terminate the reaction precisely at 50% conversion to guarantee maximum enantiomeric excess (ee > 99%) for the unreacted alcohol[2].
Separation: Filter off the immobilized enzyme. Purify the crude mixture via silica gel flash chromatography to easily separate the unreacted (1R,3R)-alcohol from the acylated (1S,3S)-acetate[2].
Deprotection: Subject the isolated (1R,3R)-N-Cbz-alcohol to catalytic hydrogenation (H₂, Pd/C) in methanol to yield the free, enantiopure (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol[2].
Caption: Workflow for biocatalytic resolution of racemic trans-3-aminoindan-1-ol using CAL-B.
Protocol B: Diastereoselective Ugi-MCR using the (1R,3R)-Scaffold
This protocol leverages the reduced steric hindrance of the trans-1,3-isomer to achieve high-yielding bis-amide synthesis, a scaffold relevant to protease inhibitor development[1].
Step-by-Step Methodology:
Imine Formation: In a dry flask under inert atmosphere, combine (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (1.0 equiv) and a chiral aldehyde (e.g., (R)-isopropylidene glyceraldehyde, 1.0 equiv) in anhydrous methanol[1]. Stir for 2 hours at 23°C.
Multicomponent Assembly: Sequentially add the desired carboxylic acid (1.0 equiv) and isocyanide (1.0 equiv) to the pre-formed imine solution[1].
Reaction Execution: Stir the mixture at 60°C for 24 hours.
Validation Checkpoint: While running the reaction at room temperature (23°C) preserves slightly higher dr, elevating the temperature to 60°C is a validated choice to drive the reaction of less reactive aromatic aldehydes to completion, maximizing the yield to >90%[1]. Check TLC/LC-MS to confirm the disappearance of the imine intermediate.
Isolation: Evaporate the solvent under reduced pressure. Extract the residue with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and purify via flash chromatography to isolate the final bis-amide product[1].
Mass Spectrometry Fragmentation Pattern Validation for (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol: A Platform Comparison Guide
Mechanistic Context: The Analytical Challenge (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (also known as trans-3-aminoindan-1-ol) is a critical chiral scaffold utilized in the synthesis of orthogonally protected diamines a...
Author: BenchChem Technical Support Team. Date: April 2026
Mechanistic Context: The Analytical Challenge
(1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (also known as trans-3-aminoindan-1-ol) is a critical chiral scaffold utilized in the synthesis of orthogonally protected diamines and advanced Janus Kinase 3 (JAK3) covalent inhibitors[1].
From a structural elucidation standpoint, this molecule presents a unique kinetic challenge. The (1R,3R) trans-isomer features a puckered cyclopentenyl ring where the C1-hydroxyl and C3-amino groups are situated on opposite faces[2]. Unlike the cis-isomer, the trans-configuration cannot form a stabilizing intramolecular hydrogen bond[1]. This lack of stabilization fundamentally alters the activation energy required for primary neutral losses during gas-phase dissociation.
When protonated, the precursor ion
[M+H]+
at m/z 150.0919 undergoes two competing primary fragmentation pathways: the loss of water (-18.01 Da) and the loss of ammonia (-17.03 Da). Accurately mapping this pathway requires distinguishing between isobaric fragments and confirming the terminal formation of the fully conjugated indenyl cation.
Platform Comparison: Orbitrap HRAM vs. Q-TOF and QqQ
To validate the fragmentation pattern of this chiral building block, laboratories typically choose between three mass spectrometry platforms. Our comparative analysis evaluates High-Resolution Accurate Mass (HRAM) Orbitrap technology (The Product) against standard Quadrupole Time-of-Flight (Q-TOF) and Triple Quadrupole (QqQ) systems (The Alternatives).
Orbitrap HRAM MS/MS (The Product): Operating at >140,000 Full Width at Half Maximum (FWHM) resolution, the Orbitrap provides sub-2 ppm mass accuracy. It utilizes Higher-energy C-trap Dissociation (HCD), a beam-type collisional activation that eliminates the "1/3 rule" low-mass cut-off inherent to traditional ion traps, ensuring the terminal indenyl cation is captured with unambiguous elemental formula assignment.
Q-TOF MS/MS (Alternative 1): While offering high resolution (typically 30,000–40,000 FWHM), standard Q-TOF platforms are prone to slight mass drift (3–5 ppm) over long analytical batches. This drift can introduce ambiguity when differentiating the
[M+H−H2O]+
and
[M+H−NH3]+
fragments from complex biological or synthetic matrix background noise.
QqQ MS/MS (Alternative 2): QqQ systems operate at nominal mass resolution. While excellent for targeted Multiple Reaction Monitoring (MRM) quantitation, they cannot confirm the elemental composition of the fragments. A nominal mass transition of 150
→
115 leaves room for false positives, making it unsuitable for rigorous structural validation.
Causality in Experimental Design: HCD vs. CID
The choice of fragmentation technique is as critical as the mass analyzer. Traditional Collision-Induced Dissociation (CID) relies on "slow heating" resonance excitation. For a small precursor like m/z 150, CID often yields only the lowest-energy fragmentation pathway (e.g., exclusively the loss of
H2O
), failing to generate the complete structural fingerprint.
By utilizing HCD (Higher-energy C-trap Dissociation) , we apply a beam-type activation that deposits higher kinetic energy into the precursor. This drives secondary and tertiary fragmentation events, capturing both the fragile primary losses and the robust, terminal indenyl cation in a single spectrum.
Self-Validating Experimental Protocol
To ensure absolute trustworthiness, the following step-by-step methodology incorporates a self-validating feedback loop using stepped Normalized Collision Energy (NCE).
Step 1: Sample Preparation
Dissolve the (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol analytical standard in 50:50 LC-MS grade Water:Acetonitrile containing 0.1% Formic Acid to a final concentration of 1 µg/mL.
Step 2: Chromatographic Separation
Inject 2 µL onto a sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.8 µm). Isocratic elution ensures the trans-isomer is chromatographically resolved from any potential cis-isomer impurities prior to ionization.
Step 3: Ionization
Utilize Heated Electrospray Ionization (HESI) in positive ion mode. Set the capillary voltage to +3.5 kV and the ion transfer tube temperature to 300°C to ensure efficient desolvation and protonation of the C3-amine.
Step 4: Precursor Isolation
Isolate the
[M+H]+
precursor at m/z 150.0919 using the quadrupole with a narrow 1.0 Da isolation window. This strict gating excludes isobaric background chemical noise.
Step 5: HCD Fragmentation (Self-Validation Step)
Apply multiplexed, stepped NCE at 25, 35, and 45.
Causality: A single collision energy may over-fragment the precursor (yielding only the terminal cation) or under-fragment it. Stepped NCE captures the entire kinetic degradation pathway simultaneously, validating the precursor-to-product relationship.
Step 6: Orbitrap Detection
Acquire the MS/MS spectrum in the Orbitrap analyzer set to 140,000 FWHM resolution (at m/z 200) with dynamic internal mass calibration (lock mass) enabled to guarantee <2 ppm mass error.
The table below objectively compares the mass accuracy performance of the Orbitrap HRAM against standard Q-TOF and QqQ platforms for the key fragments of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol.
Data Interpretation: The Orbitrap consistently maintains sub-2 ppm mass accuracy across all fragment ions. This precision allows for the unequivocal assignment of the
C9H7+
indenyl cation, whereas the QqQ platform's nominal mass data cannot chemically differentiate this fragment from potential matrix interferences at m/z 115.
Figure 2: Mechanistic HCD fragmentation pathway of protonated (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol.
Conclusion
Validating the fragmentation pattern of stereochemically complex molecules like (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol requires analytical platforms capable of capturing both fragile primary losses and high-energy secondary fragments. While QqQ systems are sufficient for routine quantitation, they lack the specificity required for structural validation. Orbitrap HRAM MS/MS, coupled with stepped-NCE HCD fragmentation, provides the definitive, self-validating data necessary to confidently map the kinetic degradation of this critical pharmaceutical building block.
References
[2] Kheffache D., et al. "3-aminoindan-1-ol: A quantum chemical study." Journal of Molecular Modeling, 2013. URL:[Link]
López-García M., et al. "Highly efficient biocatalytic resolution of cis- and trans-3-aminoindan-1-ol: syntheses of enantiopure orthogonally protected cis- and trans-indane-1,3-diamine." Chemistry - A European Journal, 2004. URL:[Link]
[1] Thorarensen A., et al. "Identification of Cyanamide-Based Janus Kinase 3 (JAK3) Covalent Inhibitors." Journal of Medicinal Chemistry, 2018. URL:[Link]
Cross-Validation of NMR and X-Ray Crystallography for (1R,3R)-3-Amino-2,3-dihydro-1H-inden-1-ol: A Technical Comparison Guide
Executive Summary In modern drug discovery and asymmetric synthesis, the unambiguous assignment of absolute stereochemistry and conformational dynamics is non-negotiable. The chiral building block (1R,3R)-3-amino-2,3-dih...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern drug discovery and asymmetric synthesis, the unambiguous assignment of absolute stereochemistry and conformational dynamics is non-negotiable. The chiral building block (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (often referred to as trans-3-aminoindan-1-ol) serves as a critical scaffold in the development of Janus Kinase 3 (JAK3) inhibitors[1] and SARS-CoV-2 Mpro inhibitors[2].
This guide objectively compares the performance of Solution-State Nuclear Magnetic Resonance (NMR) Spectroscopy and Solid-State X-Ray Crystallography for the structural elucidation of this molecule. By detailing the causality behind experimental choices and providing self-validating protocols, we demonstrate how these two orthogonal techniques cross-validate to provide a definitive structural profile.
The Analytical Challenge: Stereochemistry of 1,3-Disubstituted Indanes
The indane ring system is notoriously flexible, adopting various puckered conformations to minimize steric strain. For 3-aminoindan-1-ol, determining whether the molecule is the cis (e.g., 1S,3R) or trans (e.g., 1R,3R) isomer requires mapping the relative spatial orientation of the C1-hydroxyl and C3-amino groups[3]. Furthermore, assigning the absolute (1R,3R) configuration requires specialized analytical techniques capable of distinguishing enantiomers without chiral derivatization[4].
Workflow integrating NMR and X-ray for stereochemical cross-validation.
Technique 1: Solution-State NMR Spectroscopy
Causality & Self-Validation
NMR spectroscopy is chosen to observe the molecule's dynamic behavior in solution. The choice of solvent is critical:
CDCl3
is used to evaluate standard chemical shifts, while
DMSO-d6
is selected to slow down the exchange rate of the -OH and -NH₂ protons, allowing the observation of intramolecular hydrogen bonding.
Self-Validating System: Before running through-space NOESY experiments, the 1D
1H
spectrum must be unambiguously assigned using 2D HSQC (1-bond C-H coupling) and HMBC (2-3 bond C-H coupling). This ensures that any observed NOE cross-peaks are attributed to the correct protons, preventing false-positive stereochemical assignments.
Step-by-Step Methodology
Sample Preparation: Dissolve 15 mg of high-purity (1R,3R)-3-aminoindan-1-ol in 0.6 mL of anhydrous
DMSO-d6
. Transfer to a 5 mm NMR tube.
1D Acquisition: Acquire a standard
1H
NMR spectrum at 298 K on a 500 MHz spectrometer. Extract the
3JHH
coupling constants between the C1/C3 methine protons and the C2 methylene protons.
2D NOESY Acquisition: Set up a 2D NOESY experiment. Crucial choice: Use a mixing time (
τm
) of 300–500 ms. This specific window is long enough to allow cross-relaxation (NOE buildup) between spatially close protons (< 5 Å) but short enough to prevent spin diffusion (secondary NOE transfers).
Data Interpretation: In the trans-(1R,3R) isomer, the H1 and H3 protons reside on opposite faces of the indane ring. Consequently, the NOESY spectrum will show an absence of a strong H1-H3 cross-peak, differentiating it from the cis isomer where a strong NOE is observed[3].
Technique 2: Solid-State X-Ray Crystallography
Causality & Self-Validation
While NMR provides relative stereochemistry (trans vs cis), X-ray crystallography is deployed to determine the absolute configuration (distinguishing 1R,3R from 1S,3S) without the need for chiral derivatizing agents like Mosher's acid.
Self-Validating System: The reliability of the X-ray structure is internally validated by the
R1
factor (which should be < 0.05 for a high-quality structure) and the Goodness-of-Fit (GoF, which should be ~1.0). The absolute stereochemistry is validated by the Flack parameter; a value near 0 indicates the correct enantiomer, while a value near 1 indicates the inverted structure.
Step-by-Step Methodology
Crystallization: Dissolve 20 mg of the compound in a minimum volume of hot ethyl acetate. Add hexanes dropwise until slight turbidity is observed, then gently heat to clarify. Allow the solution to cool slowly to room temperature in a vibration-free environment to grow single crystals.
Data Collection: Mount a suitable single crystal on a diffractometer equipped with a Cu-K
α
microfocus source (
λ=1.5418
Å). Crucial choice: Cu radiation is explicitly chosen over Mo radiation because the longer wavelength of Cu maximizes the anomalous dispersion signal of light atoms (Oxygen and Nitrogen), which is strictly required to calculate the Flack parameter for absolute configuration.
Structure Solution: Collect data at 100 K to minimize atomic thermal motion. Solve the phase problem using direct methods (e.g., SHELXT) and refine the structure using full-matrix least-squares on
F2
(SHELXL).
Validation: Analyze the final atomic coordinates to confirm the (1R,3R) configuration and evaluate the crystal packing for intermolecular hydrogen-bonding networks.
Logical decision tree for assigning the (1R,3R) configuration using orthogonal data.
To build a robust data package for regulatory submission or publication, neither technique should be used in isolation. The table below summarizes how the limitations of one technique are covered by the strengths of the other when analyzing (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol.
Table 1: Performance Comparison of NMR vs. X-Ray Crystallography
Indirect: Relies on NOESY cross-peaks and Karplus equation (
3JHH
)[4].
Direct: Unambiguous assignment via anomalous dispersion (Flack parameter).
Conformational Data
Captures time-averaged ring puckering and dynamic H-bonding.
Captures a single, static low-energy conformer locked in the crystal lattice.
Sample Requirements
5–15 mg; no crystallization required.
High-quality single crystal required (often the bottleneck).
Time-to-Result
Rapid (Minutes to hours).
Variable (Days to weeks, depending on crystallization success).
Table 2: Expected Orthogonal Data for (1R,3R)-3-aminoindan-1-ol
Structural Feature
NMR Evidence
X-Ray Evidence
Relative Configuration
Absence of NOE between H1 and H3.
Torsion angles show -OH and -NH₂ on opposite faces.
Absolute Configuration
Requires chemical derivatization (e.g., Mosher's method).
Flack parameter
≈0.01(2)
using Cu-K
α
radiation.
Ring Puckering
Distinct
3JH1-H2
and
3JH3-H2
coupling constants indicating a pseudo-equatorial preference.
Exact dihedral angles of the cyclopentenyl ring.
Conclusion
For the rigorous structural characterization of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol, Solution-State NMR and Solid-State X-Ray Crystallography form a perfectly complementary, self-validating system. NMR rapidly confirms the relative trans stereochemistry and maps the dynamic conformational landscape in solution, while X-ray crystallography provides the definitive absolute (1R,3R) configuration required for asymmetric synthesis and drug development.
As a Senior Application Scientist, I frequently oversee the integration of chiral building blocks into scalable synthetic routes. The compound (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (a specific stereoisomer of the ami...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I frequently oversee the integration of chiral building blocks into scalable synthetic routes. The compound (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (a specific stereoisomer of the aminoindanol family) is a highly valuable chiral auxiliary and intermediate, most notably utilized in the catalytic asymmetric reduction of prochiral ketones and the synthesis of potent HIV-1 protease inhibitors.
While its utility in drug development is well-documented, its bifunctional nature—possessing both a nucleophilic amine and a protic hydroxyl group—dictates specific, rigorous safety and disposal protocols. This guide provides a self-validating, step-by-step operational framework for the proper disposal of this compound, ensuring compliance with Resource Conservation and Recovery Act (RCRA) guidelines and institutional Environmental Health and Safety (EHS) mandates.
Physicochemical & Hazard Profile: The "Why" Behind the Protocol
Before executing any disposal procedure, it is critical to understand the chemical behavior of the waste stream. We do not simply "throw away" chemicals; we engineer their safe removal based on their physicochemical properties.
Bifunctionality & pH Alteration: The presence of the primary amine makes the compound weakly basic. In aqueous waste streams, it can elevate the pH, necessitating neutralization before final waste categorization[1]. Discharging non-neutralized basic streams violates federal environmental regulations.
Toxicity & Irritation: According to standardized safety evaluations, aminoindanols are classified as Category 2 skin and eye irritants (H315, H319). While not acutely toxic, the solid powder poses a respiratory hazard if aerosolized[2].
Environmental Persistence: The aromatic indane backbone is recalcitrant to standard biological wastewater treatment. It must never be disposed of down laboratory drains[3]. Destruction via high-temperature incineration is mandatory[4].
The following protocols provide actionable, EHS-compliant steps for handling various waste streams containing (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol.
Protocol A: Solid Waste & Pure Compound Disposal
This protocol applies to unused reagents, spilled crystalline powder, and contaminated consumables.
Collection: Sweep up any unused solid reagent using a dedicated anti-static brush and pan. Causality: You must avoid creating dust clouds. Inhalation of the fine crystalline powder can cause respiratory tract irritation, making controlled sweeping critical[2].
Containment: Transfer the solid into a sealable, chemically compatible High-Density Polyethylene (HDPE) container.
Consumable Segregation: Contaminated weighing boats, spatulas, and filter papers cannot go into standard municipal trash. They must be treated as hazardous solid waste and placed in the same EHS-approved solid waste bin.
Labeling: Label the container strictly as "Hazardous Solid Waste - Organic Amines/Alcohols" and ensure it is kept tightly closed in a dry, well-ventilated area away from strong oxidizing agents[2].
During synthetic workups, (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol is often partitioned between organic and aqueous layers.
Aqueous Washes (Acidic/Basic): If the compound was extracted using acidic aqueous solutions (forming the water-soluble ammonium salt), the aqueous layer must be neutralized to a pH of 6–8 using dilute HCl or NaOH before being deposited into the "Aqueous Hazardous Waste" carboy[1]. Causality: Highly acidic or basic streams can react violently with other waste components, leading to gas evolution and container rupture.
Organic Solvents (Halogenated vs. Non-Halogenated):
Halogenated: If the reaction utilized dichloromethane (DCM) or chloroform, collect the waste in a dedicated "Halogenated Organic Waste" container[3]. Causality: Halogenated solvents require specialized incineration at significantly higher temperatures to prevent the formation of highly toxic dioxins.
Non-Halogenated: If dissolved in ethyl acetate, methanol, or hexanes, dispose of the mixture in the "Non-Halogenated Organic Waste" container. These streams are often repurposed for commercial fuel blending[5].
Spill Mitigation & Emergency Response
In the event of a laboratory spill, immediate and calculated action is required to prevent exposure and environmental contamination.
Solid Spills: Lightly mist the solid with water (provided no water-reactive chemicals are present in the vicinity) to suppress dust formation, then sweep the material into a suitable disposal container[2].
Liquid Spills (Solutions): Cover the spill with an inert, non-combustible absorbent material such as vermiculite or dry sand[6]. Causality: Vermiculite is an inert silicate that physically absorbs the solvent without chemically reacting with the amine or alcohol functional groups, preventing the unintended exothermic reactions that can occur with reactive chemical absorbents.
Decontamination: Wash the affected area with a dilute soap solution and water, collecting the rinsate as aqueous hazardous waste.
Waste Stream Categorization Data
To ensure rapid decision-making in the lab, adhere to the following quantitative and qualitative waste segregation matrix:
Waste Stream
Typical Composition
Primary Hazard
Container Specification
Final Disposal Route
Solid Waste
Pure (1R,3R)-3-aminoindan-1-ol, contaminated labware
Skin/Eye Irritant, Dust Inhalation
Sealable HDPE Container
RCRA Licensed Incineration
Aqueous Liquid
Water, inorganic salts, trace aminoindanol
pH Alteration (Basic Amine)
Polyethylene Carboy (pH 6-8)
Commercial Wastewater Treatment
Non-Halogenated
EtOAc, MeOH, Hexanes, aminoindanol
Flammable, VOC Exposure
Red Safety Can / HDPE
Fuel Blending / Incineration
Halogenated
DCM, Chloroform, aminoindanol
Toxic, Dioxin Precursor
Dedicated Halogenated Carboy
High-Temp Incineration
Disposal Workflow Visualization
The following logical workflow illustrates the EHS-compliant decision tree for segregating and disposing of (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol waste.
Fig 1. Decision matrix and workflow for the segregation and disposal of aminoindanol waste streams.
Personal protective equipment for handling (1R,3R)-3-amino-2,3-dihydro-1h-inden-1-ol
Comprehensive Safety and Operational Guide for Handling (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol As a Senior Application Scientist, I have designed this protocol to bridge the gap between standard safety data sheets (SD...
Author: BenchChem Technical Support Team. Date: April 2026
Comprehensive Safety and Operational Guide for Handling (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol
As a Senior Application Scientist, I have designed this protocol to bridge the gap between standard safety data sheets (SDS) and real-world laboratory operations. Handling (1R,3R)-3-amino-2,3-dihydro-1H-inden-1-ol (CAS: 403672-07-1 / 403672-01-5)—a chiral amino alcohol frequently utilized as a critical intermediate in active pharmaceutical ingredient (API) synthesis—requires strict adherence to procedural safety[1][2]. This guide provides a self-validating system for its safe handling, personal protective equipment (PPE) requirements, and disposal, ensuring both scientific integrity and operational security.
Chemical Profile & Mechanistic Causality of Hazards
To handle a chemical safely, one must understand why it is hazardous.
Mechanistic Causality:
The hazards associated with this compound stem directly from its molecular structure. The primary amine moiety acts as a localized base[1]. When the fine crystalline powder comes into contact with the moisture of the skin, eyes, or respiratory mucosa, it undergoes localized hydrolysis, raising the micro-environmental pH. This basicity disrupts the lipid bilayer of cellular membranes and denatures surface proteins, leading to the acute irritation characterized by H315, H319, and H335[3][4]. Therefore, our operational protocols must focus on absolute particulate containment and moisture barrier protection.
Personal Protective Equipment (PPE) Matrix
The following PPE is strictly required. Each item is selected based on the physicochemical properties of the compound.
PPE Category
Specification
Mechanistic Justification
Eye Protection
ANSI Z87.1 tight-fitting safety goggles
Prevents basic dust particulates from contacting the corneal epithelium and reacting with basal tears[3].
Hand Protection
Nitrile gloves (≥ 0.11 mm thickness)
Impermeable to solid amino alcohols; prevents dermal absorption and local pH-induced irritation[3].
Body Protection
Flame-retardant lab coat, closed-toe shoes
Minimizes exposed skin area; prevents accumulation of reactive dust on personal clothing.
Respiratory
N95 or P100 particulate respirator
Required if handling outside a fume hood. Filters out fine crystalline dust, preventing deposition and basic hydrolysis in the upper respiratory tract[3][4].
Standard Operating Procedure (SOP) & Workflow
Every protocol must be a self-validating system to ensure no step is overlooked.
Figure 1: Self-validating workflow and spill mitigation logic for handling this compound.
Step-by-Step Handling Methodology:
Pre-Operation Validation: Verify the fume hood face velocity is between 0.4 and 0.6 m/s to ensure optimal particulate containment. Don all required PPE as specified in the matrix[3].
Dispensing & Weighing: Utilize an enclosed analytical balance. Use anti-static spatulas. The crystalline powder can accumulate static charge, leading to sudden aerosolization and increasing the inhalation risk (P261)[3].
Self-Validation Check: Before proceeding, visually inspect the weighing area. Confirm the analytical balance reads exactly 0.000 g after taring the empty vessel, ensuring no residual mass is unaccounted for.
Solution Preparation: Transfer the pre-weighed solid into a sealed reaction vessel before removing it from the weighing area. Dissolve in appropriate organic solvents under a localized exhaust system. Avoid vigorous dry agitation.
Equipment Decontamination: Rinse all spatulas and glassware with a dilute acidic solution (e.g., 0.1M HCl) to neutralize the residual amine base, followed by a standard aqueous and organic wash sequence.
Emergency Response & Spill Mitigation
Dermal Exposure (P302+P352): Immediately flush the affected area with copious amounts of water and soap. Remove contaminated clothing. The water dilutes and washes away the localized basic environment[3].
Eye Exposure (P305+P351+P338): Use an emergency eyewash station to flush eyes continuously for 15 minutes. Hold eyelids open to ensure complete removal of the basic particulates[3].
Powder Spill: Do not dry sweep, as this aerosolizes the irritant. Cover the spill with a damp absorbent pad or treat with a mild solid acid (like citric acid) to neutralize the amine. Carefully collect the material into a hazardous waste container.
Waste Management & Disposal Plan
Solid Waste: Collect all contaminated consumables (gloves, paper towels) and residual solid chemical in a designated, clearly labeled hazardous waste bin lined with a high-density polyethylene (HDPE) bag (P501)[3].
Liquid Waste: Segregate liquid waste containing this compound into a non-halogenated organic waste carboy (unless halogenated solvents were used in the reaction).
Final Disposal: Waste must be handled by a licensed chemical waste management facility. Incineration is the preferred method, as it completely oxidizes the nitrogen-containing compound into CO₂, H₂O, and NOₓ gases, preventing environmental contamination[3].
References
Title: PubChem Compound Summary for CID 9855521, 3-amino-2,3-dihydro-1H-inden-1-ol
Source: National Center for Biotechnology Information
URL